4-(tert-Butyl)cyclohexanone-d9

Core Science & Biosynthesis

4-(tert-Butyl)cyclohexanone-d9: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of the chemical and physical properties of 4-(tert-Butyl)cyclohexanone-d9, a deuterated isotopologue of 4-(tert-butyl)cyclohexanone. This document is intended for researchers, scientists, and drug development professionals who utilize stable isotope-labeled compounds as internal standards in quantitative analysis or as tracers in metabolic studies.

Core Chemical Properties

4-(tert-Butyl)cyclohexanone-d9 is a synthetic intermediate primarily utilized for its isotopic purity, making it an excellent internal standard for mass spectrometry-based quantification of the non-labeled analogue.[1][2] Its physical and chemical properties are closely related to those of the parent compound, 4-(tert-butyl)cyclohexanone.

Table 1: General Chemical Properties

Property	Value	Reference
Chemical Formula	C₁₀H₉D₉O	[2]
Molecular Weight	163.30 g/mol	[2]
CAS Number	1220905-42-9	[2]
Appearance	White crystalline solid	[3]
Purity	≥95%	[2]

Table 2: Physical Properties (Data for non-deuterated analogue)

Property	Value	Reference
Melting Point	47-50 °C	[4]
Boiling Point	113-116 °C at 20 mmHg	[4]
Density	0.893 g/cm³ at 25 °C	[3]
Flash Point	96 °C (closed cup)	[3]
Solubility	Soluble in alcohol and ethanol; insoluble in water.[4][5]

Note: The physical properties listed in Table 2 are for the non-deuterated 4-(tert-butyl)cyclohexanone and should be considered as an approximation for the deuterated compound. Isotopic substitution is not expected to significantly alter these properties.

Spectroscopic Data (for non-deuterated analogue)

Spectroscopic data is crucial for the identification and characterization of 4-(tert-butyl)cyclohexanone. The following data for the non-deuterated analogue can be used as a reference.

Table 3: Spectroscopic Data of 4-(tert-Butyl)cyclohexanone

Technique	Key Peaks/Shifts	Reference
¹H NMR (CDCl₃)	δ (ppm): 2.25-2.45 (m, 4H), 1.95-2.15 (m, 4H), 0.90 (s, 9H)	[6]
¹³C NMR (CDCl₃)	δ (ppm): 211.6, 46.6, 41.0, 32.2, 27.4	[7]
IR (Nujol Mull)	ν (cm⁻¹): 2955, 2867 (C-H stretch), 1723 (C=O stretch)	[8]
Mass Spectrum (GC-MS)	m/z: 154 (M+), 98, 83, 57	[9]

Experimental Protocols

Synthesis of 4-(tert-Butyl)cyclohexanone-d9 (Proposed)

Materials:

• 4-(tert-butyl)cyclohexanol-d10 (starting material)

• N-Chlorosuccinimide (NCS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534) (TEA)

• Toluene (B28343)

• Diethyl ether

• 1% Hydrochloric acid

• Anhydrous magnesium sulfate

• Argon or Nitrogen gas

Procedure:

• In a three-necked round-bottomed flask equipped with a mechanical stirrer, thermometer, dropping funnel, and an inert gas inlet, dissolve N-Chlorosuccinimide (1.5 eq) in toluene.

• Cool the solution to 0 °C and add dimethyl sulfoxide (2.5 eq).

• Further, cool the mixture to -25 °C using a dry ice/acetone bath.

• Dissolve 4-(tert-butyl)cyclohexanol-d10 (1 eq) in toluene and add it dropwise to the reaction mixture over 5 minutes.

• Stir the reaction mixture at -25 °C for 2 hours.

• Add a solution of triethylamine (1.5 eq) in toluene dropwise over 3 minutes.

• Remove the cooling bath and allow the reaction to warm for 5 minutes.

• Add diethyl ether to the reaction mixture.

• Wash the organic phase with 1% aqueous hydrochloric acid and then with water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Evaporate the solvents under reduced pressure.

• Purify the residue by bulb-to-bulb distillation or recrystallization from petroleum ether to yield 4-(tert-butyl)cyclohexanone-d9.

Use as an Internal Standard in GC-MS Analysis (General Protocol)

4-(tert-Butyl)cyclohexanone-d9 is an ideal internal standard for the quantification of 4-(tert-butyl)cyclohexanone in various matrices.

Materials:

• 4-(tert-Butyl)cyclohexanone-d9 (internal standard)

• Sample containing 4-(tert-butyl)cyclohexanone (analyte)

• Appropriate solvent (e.g., hexane, ethyl acetate)

• GC-MS system

Procedure:

• Preparation of Standard Solutions: Prepare a stock solution of 4-(tert-butyl)cyclohexanone-d9 in a suitable solvent at a known concentration (e.g., 1 mg/mL). From this stock, prepare a series of working standard solutions at lower concentrations.

• Sample Preparation: To a known volume or weight of the sample, add a precise volume of the 4-(tert-butyl)cyclohexanone-d9 internal standard solution.

• Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal standard from the sample matrix.

• Analysis: Inject an aliquot of the extracted sample into the GC-MS system.

• Quantification: Monitor the characteristic ions for both the analyte (e.g., m/z 154) and the internal standard (e.g., m/z 163). The ratio of the peak area of the analyte to the peak area of the internal standard is used to construct a calibration curve and quantify the analyte in the sample.

Visualizations

Caption: Proposed synthesis workflow for 4-(tert-Butyl)cyclohexanone-d9.

Caption: General workflow for using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard.

Safety and Handling

4-(tert-Butyl)cyclohexanone should be handled with care in a well-ventilated area.[11] It is recommended to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11] Avoid inhalation of dust and contact with skin and eyes.[11] Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.[11]

Disclaimer: This document is for informational purposes only and does not constitute a warranty of any kind. Users should conduct their own research and follow all applicable safety guidelines.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-𝑡𝑒𝑟𝑡-Butylcyclohexanone (butyl-D₉, 95%) CP 95% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. bdmaee.net [bdmaee.net]
• 4. 4-tert-Butylcyclohexanone [chembk.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. 4-tert-Butylcyclohexanone(98-53-3) 1H NMR spectrum [chemicalbook.com]
• 7. C-13 NMR Spectrum [acadiau.ca]
• 8. Solved 4-tert-butylcyclohexanone Spectroscopy (IR, then 14, | Chegg.com [chegg.com]
• 9. dev.spectrabase.com [dev.spectrabase.com]
• 10. 4-tert-Butylcyclohexanone synthesis - chemicalbook [chemicalbook.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

The Role of 4-(tert-Butyl)cyclohexanone-d9 in Advanced Analytical Research: A Technical Guide

For Immediate Release

In the landscape of modern analytical chemistry, the pursuit of precision and accuracy is paramount. For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is a critical determinant of data reliability. This technical guide provides an in-depth exploration of 4-(tert-Butyl)cyclohexanone-d9, a deuterated synthetic ketone, and its pivotal role as an internal and surrogate standard in sophisticated analytical methodologies, particularly in the fields of environmental monitoring, personal care product analysis, and steroid profiling.

Core Applications in Quantitative Analysis

4-(tert-Butyl)cyclohexanone-d9 serves as a stable isotope-labeled internal standard, primarily utilized in conjunction with mass spectrometry (MS) techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Its structural similarity to a range of analytes, combined with a distinct mass difference due to the nine deuterium (B1214612) atoms, allows for effective correction of variations that can occur during sample preparation and analysis.

The primary applications of 4-(tert-Butyl)cyclohexanone-d9 in research include:

• Environmental Contaminant Analysis: As a surrogate standard, it is introduced into environmental samples (e.g., water, soil) prior to extraction and analysis. This allows for the accurate quantification of organic pollutants, such as fragrances and plasticizers, by compensating for matrix effects and losses during sample workup.

• Personal Care and Consumer Product Testing: In the analysis of complex matrices like cosmetics, perfumes, and cleaning products, 4-(tert-Butyl)cyclohexanone-d9 is employed as an internal standard to ensure the precise measurement of fragrance allergens, preservatives, and other organic compounds.

• Steroid and Hormone Profiling: In clinical and forensic research, deuterated standards are essential for the accurate quantification of endogenous and synthetic steroids. While not a direct structural analog to all steroids, its properties make it a suitable internal standard in certain GC-MS based steroid profiling methods.

The Principle of Isotope Dilution Mass Spectrometry

The utility of 4-(tert-Butyl)cyclohexanone-d9 is rooted in the principle of isotope dilution mass spectrometry (IDMS). By adding a known amount of the deuterated standard to a sample at the beginning of the analytical workflow, it experiences the same physical and chemical processes as the target analyte. Any loss of the analyte during extraction, derivatization, or injection will be mirrored by a proportional loss of the internal standard. The mass spectrometer distinguishes between the analyte and the deuterated standard based on their mass-to-charge (m/z) ratio. The ratio of the analyte's signal to the internal standard's signal is then used for quantification, leading to highly accurate and precise results.

Figure 1: A generalized experimental workflow for quantitative analysis utilizing a deuterated internal standard like 4-(tert-Butyl)cyclohexanone-d9.

Experimental Protocols

Detailed methodologies for the use of 4-(tert-Butyl)cyclohexanone-d9 are often specific to the analytical method and the matrix being investigated. Below are generalized protocols for its application in environmental and personal care product analysis.

Protocol 1: Analysis of Fragrance Compounds in Wastewater by GC-MS

1. Sample Preparation and Extraction:

• Collect a 1-liter water sample in a pre-cleaned amber glass bottle.

• Spike the sample with a known concentration of 4-(tert-Butyl)cyclohexanone-d9 solution in methanol (B129727) (e.g., 100 ng/L final concentration).

• Perform liquid-liquid extraction (LLE) with dichloromethane (B109758) or solid-phase extraction (SPE) using a suitable sorbent (e.g., C18).

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode at 250°C.

• Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and the internal standard.

3. Data Analysis:

• Integrate the peak areas of the target fragrance compounds and 4-(tert-Butyl)cyclohexanone-d9.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantify the fragrance compounds in the sample using the calibration curve.

Protocol 2: Quantification of Preservatives in Cosmetic Creams by LC-MS/MS

1. Sample Preparation and Extraction:

• Weigh approximately 0.1 g of the cosmetic cream into a centrifuge tube.

• Add a known amount of 4-(tert-Butyl)cyclohexanone-d9 methanolic solution.

• Add 5 mL of acetonitrile (B52724) and vortex vigorously for 2 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

2. LC-MS/MS Analysis:

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC or equivalent.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase: Gradient elution with water (A) and acetonitrile (B), both containing 0.1% formic acid.

• Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the target analytes.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions of the preservatives and the internal standard.

3. Data Analysis:

• Calculate the peak area ratios of the target preservatives to 4-(tert-Butyl)cyclohexanone-d9.

• Generate a calibration curve and determine the concentration of the preservatives in the original sample.

Quantitative Data Summary

The following table summarizes typical quantitative parameters associated with the use of 4-(tert-Butyl)cyclohexanone-d9 in analytical methods. These values are illustrative and will vary depending on the specific application, matrix, and instrumentation.

Parameter	Typical Value/Range	Application Context
Isotopic Purity	>98%	Essential for minimizing crosstalk with the native analyte.
Spiking Concentration	10 - 500 ng/L	Environmental water analysis.
0.1 - 10 µg/g	Cosmetic and personal care product analysis.
Recovery Rate	70 - 120%	Acceptable range for method validation in environmental analysis.
Limit of Quantification (LOQ)	1 - 50 ng/L	Dependent on the analyte and instrumentation for water samples.
Linearity (R²)	>0.99	For calibration curves in quantitative methods.

Logical Relationships in Method Development

The selection and implementation of an internal standard like 4-(tert-Butyl)cyclohexanone-d9 involves a series of logical considerations to ensure the development of a robust and reliable analytical method.

Figure 2: A logical diagram illustrating the key stages in selecting and validating an internal standard for a quantitative analytical method.

4-(tert-Butyl)cyclohexanone-d9 molecular weight and formula

An In-Depth Technical Guide to 4-(tert-Butyl)cyclohexanone-d9

This guide provides detailed information on the molecular properties of 4-(tert-Butyl)cyclohexanone-d9, a deuterated isotopologue of 4-(tert-Butyl)cyclohexanone. This compound is of significant interest to researchers and professionals in drug development and metabolic studies.

Core Molecular Data

The fundamental molecular characteristics of 4-(tert-Butyl)cyclohexanone-d9 are summarized in the table below. This data is essential for accurate experimental design and analysis in mass spectrometry and other sensitive analytical techniques.

Property	Value
Molecular Formula	C₁₀H₉D₉O[1][2]
Molecular Weight	163.31 g/mol [2]

Isotopic Labeling and Structure

4-(tert-Butyl)cyclohexanone-d9 is a synthetic derivative of 4-(tert-Butyl)cyclohexanone where nine hydrogen atoms have been replaced with deuterium. This isotopic substitution is crucial for its application as an internal standard in quantitative analyses.

Caption: Logical flow from compound name to its molecular formula and weight.

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. 4-(tert-Butyl)cyclohexanone-d9 | 1220905-42-9 |In stock | Aktin Chemicals Inc [aktinchem.com]

Isotopic Purity of 4-(tert-Butyl)cyclohexanone-d9: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, analysis, and isotopic purity of 4-(tert-Butyl)cyclohexanone-d9. This deuterated analog of 4-(tert-butyl)cyclohexanone is a valuable internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The incorporation of stable heavy isotopes like deuterium (B1214612) has gained significant attention in drug development due to its potential to influence the pharmacokinetic and metabolic profiles of pharmaceutical compounds.[1]

Quantitative Data on Isotopic Purity

The isotopic purity of commercially available 4-(tert-Butyl)cyclohexanone-d9 is a critical parameter for its use as an internal standard. The following table summarizes the typical isotopic purity data for this compound.

Parameter	Value	Method of Analysis
Isotopic Enrichment (d9)	≥ 95%	Mass Spectrometry
Chemical Purity	≥ 95%	Gas Chromatography (GC)

Table 1: Summary of typical quantitative data for commercially available 4-(tert-Butyl)cyclohexanone-d9. Data is based on commercially available products.[2]

A more detailed analysis by high-resolution mass spectrometry would provide the isotopic distribution, quantifying the relative amounts of d0 to d9 species. A representative, hypothetical distribution is presented below.

Isotopic Species	Relative Abundance (%)
d9	95.5
d8	3.0
d7	1.0
d6	0.3
d5	0.1
d0-d4	< 0.1

Table 2: Representative isotopic distribution of 4-(tert-Butyl)cyclohexanone-d9 as determined by Mass Spectrometry. This data is illustrative of a typical batch.

Experimental Protocols

Synthesis of 4-(tert-Butyl)cyclohexanone-d9

A plausible synthetic route for 4-(tert-Butyl)cyclohexanone-d9 starts with the deuteration of 4-tert-butylphenol (B1678320), followed by hydrogenation and subsequent oxidation.

Step 1: Catalytic Deuteration of 4-tert-Butylphenol

This step involves the exchange of aromatic protons with deuterium.

• Materials: 4-tert-butylphenol, Deuterium oxide (D₂O), Palladium on carbon (Pd/C) catalyst, Deuterated sulfuric acid (D₂SO₄) (catalytic amount).

• Procedure:

  • In a high-pressure reaction vessel, combine 4-tert-butylphenol and a Pd/C catalyst.

  • Add a large excess of D₂O and a catalytic amount of D₂SO₄.

  • Seal the vessel and heat to a temperature sufficient to facilitate the exchange, monitoring the reaction progress by taking aliquots and analyzing by ¹H NMR to observe the disappearance of aromatic proton signals.

  • Upon completion, cool the reaction mixture, filter to remove the catalyst, and neutralize the acid.

  • Extract the deuterated 4-tert-butylphenol with a suitable organic solvent and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to yield 4-tert-butylphenol-d₄.

Step 2: Hydrogenation of 4-tert-Butylphenol-d₄

This step reduces the deuterated aromatic ring to a deuterated cyclohexane (B81311) ring.

• Materials: 4-tert-butylphenol-d₄, Rhodium on alumina (B75360) (Rh/Al₂O₃) catalyst, Deuterium gas (D₂), Ethanol-d₆.

• Procedure:

  • Dissolve the 4-tert-butylphenol-d₄ in ethanol-d₆ in a high-pressure hydrogenation apparatus.

  • Add the Rh/Al₂O₃ catalyst.

  • Pressurize the vessel with D₂ gas and heat to facilitate the reduction.

  • Monitor the reaction until the uptake of D₂ ceases.

  • Cool the reaction, vent the excess D₂ gas, and filter the catalyst.

  • Remove the solvent under reduced pressure to obtain 4-(tert-Butyl)cyclohexanol-d₉.

Step 3: Oxidation of 4-(tert-Butyl)cyclohexanol-d₉

This final step oxidizes the deuterated alcohol to the target ketone.

• Materials: 4-(tert-Butyl)cyclohexanol-d₉, Pyridinium chlorochromate (PCC), Dichloromethane-d₂.

• Procedure:

  • Dissolve the 4-(tert-Butyl)cyclohexanol-d₉ in dichloromethane-d₂.

  • Add PCC in one portion and stir the mixture at room temperature.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, dilute the mixture with diethyl ether and filter through a pad of silica (B1680970) gel to remove the chromium salts.

  • Remove the solvent under reduced pressure to yield crude 4-(tert-Butyl)cyclohexanone-d9.

  • Purify the product by column chromatography or distillation.

Isotopic Purity Determination

A combination of Mass Spectrometry and NMR spectroscopy is employed to determine the isotopic purity and confirm the structure of the synthesized compound.[3]

1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Instrumentation: A standard GC-MS system equipped with a suitable capillary column (e.g., DB-5ms).

• Sample Preparation: Prepare a dilute solution of 4-(tert-Butyl)cyclohexanone-d9 in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-200.

• Data Analysis:

  • Identify the peak corresponding to 4-(tert-Butyl)cyclohexanone-d9 based on its retention time.

  • Extract the mass spectrum for this peak.

  • Determine the molecular ion cluster. The base peak will correspond to the d9 isotopologue.

  • Calculate the relative abundance of each isotopologue (d0 to d9) by integrating the area of their respective molecular ion peaks. The isotopic purity is reported as the percentage of the d9 species relative to the sum of all isotopologues.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

Both ¹H and ²H NMR are valuable for assessing isotopic purity.[4][5]

• Instrumentation: A high-field NMR spectrometer.

• Sample Preparation: Dissolve a small amount of 4-(tert-Butyl)cyclohexanone-d9 in a deuterated solvent that does not have signals in the regions of interest (e.g., chloroform-d, acetone-d6).

• ¹H NMR:

  • Acquire a standard proton spectrum.

  • The absence or significant reduction of signals corresponding to the tert-butyl and cyclohexyl protons confirms a high degree of deuteration.

  • Integration of any residual proton signals against a known internal standard can provide a quantitative measure of the non-deuterated species.

• ²H NMR:

  • Acquire a deuterium spectrum.

  • The presence of signals corresponding to the chemical shifts of the tert-butyl and cyclohexyl positions confirms the location of the deuterium labels.

Visualizations

Caption: Synthetic workflow for 4-(tert-Butyl)cyclohexanone-d9.

Caption: Workflow for isotopic purity determination.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-𝑡𝑒𝑟𝑡-Butylcyclohexanone (butyl-D₉, 95%) CP 95% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]

4-(tert-Butyl)cyclohexanone-d9 physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(tert-Butyl)cyclohexanone-d9 is the deuterated form of 4-(tert-butyl)cyclohexanone, a cyclic ketone. In this isotopically labeled version, nine hydrogen atoms on the tert-butyl group are replaced with deuterium (B1214612). This modification results in a compound with a higher molecular weight than its non-deuterated counterpart, a property that is invaluable in various analytical applications. Primarily, 4-(tert-Butyl)cyclohexanone-d9 serves as an excellent internal standard for quantitative analysis by mass spectrometry (MS) techniques, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] Its chemical behavior is nearly identical to the endogenous, non-deuterated analyte, but it is distinguishable by its mass-to-charge ratio (m/z). This allows for precise and accurate quantification of 4-(tert-butyl)cyclohexanone in complex matrices by correcting for variations in sample preparation and instrument response.

Physical and Chemical Properties

Table 1: Physical and Chemical Properties of 4-(tert-Butyl)cyclohexanone-d9 and its Non-Deuterated Analog

Property	4-(tert-Butyl)cyclohexanone-d9	4-(tert-Butyl)cyclohexanone (for reference)
Molecular Formula	C₁₀H₉D₉O[2]	C₁₀H₁₈O
Molecular Weight	163.31 g/mol [2]	154.25 g/mol
CAS Number	1220905-42-9[2]	98-53-3
Appearance	Not specified (likely a white solid)	White crystalline solid
Melting Point	Not specified	47-50 °C[3][4]
Boiling Point	Not specified	113-116 °C at 20 mmHg[4]
Density	Not specified	0.893 g/mL
Solubility	Not specified	Soluble in alcohol and ethanol; insoluble in water.[5]
Storage Temperature	-20°C	Room temperature

Spectroscopic Data

The key analytical feature of 4-(tert-Butyl)cyclohexanone-d9 is its mass spectrum, which will show a molecular ion peak (M+) at a higher m/z value compared to the non-deuterated compound, allowing for its differentiation in mass spectrometric analyses.

Experimental Protocols

The primary application of 4-(tert-Butyl)cyclohexanone-d9 is as an internal standard in quantitative analytical methods. Below is a representative protocol for the quantification of 4-(tert-butyl)cyclohexanone in a sample matrix using GC-MS with 4-(tert-Butyl)cyclohexanone-d9 as an internal standard.

Protocol: Quantitative Analysis of 4-(tert-Butyl)cyclohexanone by GC-MS using Isotope Dilution

1. Objective: To accurately quantify the concentration of 4-(tert-butyl)cyclohexanone in a given sample (e.g., environmental water sample, biological fluid) using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard.

2. Materials:

• 4-(tert-Butyl)cyclohexanone (analyte) standard
• 4-(tert-Butyl)cyclohexanone-d9 (internal standard, IS)
• High-purity solvent (e.g., dichloromethane (B109758) or hexane)
• Sample matrix
• Volumetric flasks, pipettes, and vials
• Gas chromatograph coupled to a mass spectrometer (GC-MS)

3. Procedure:

Visualizations

Experimental Workflow for Quantitative Analysis

Caption: Workflow for quantitative analysis using an internal standard.

Logical Relationship of Analyte and Internal Standard

Caption: Analyte and internal standard relationship.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-(tert-Butyl)cyclohexanone-d9 | 1220905-42-9 |In stock | Aktin Chemicals Inc [aktinchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Quantification of Total Ketone Bodies in Biological Matrices Using Stable Isotope-Labeled Internal Standards and RP-UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling of 4-(tert-Butyl)cyclohexanone-d9

Audience: Researchers, scientists, and drug development professionals.

Chemical Identification and Properties

4-(tert-Butyl)cyclohexanone-d9 is the deuterium-labeled version of 4-(tert-Butyl)cyclohexanone.[4][5][6] The primary use of this isotopically labeled compound is as a tracer or internal standard in quantitative analyses such as NMR, GC-MS, or LC-MS, particularly in pharmacokinetic and metabolic studies.[6]

Table 1: Physicochemical Properties

Property	4-(tert-Butyl)cyclohexanone-d9	4-(tert-Butyl)cyclohexanone
CAS Number	1220905-42-9[4][7][8]	98-53-3[1][2][9]
Molecular Formula	C10H9D9O[5][7]	C10H18O[9][10]
Molecular Weight	163.31 g/mol [7]	154.25 g/mol [9][10]
Appearance	White solid[1]	White crystalline solid[11]
Melting Point	Not available	47-50 °C[10]
Boiling Point	Not available	225.1 °C at 760 mmHg[10]
Flash Point	Not available	96 °C (204.8 °F)[1][10]
Solubility	Soluble in Chloroform (Slightly), Methanol (B129727) (Slightly)[9]	Not specified
Density	Not available	0.9 g/cm³[10]

Hazard Identification and Safety Precautions

Based on the data for 4-tert-Butylcyclohexanone (B146137), the deuterated compound should be handled with caution. It may cause eye, skin, respiratory, and digestive tract irritation.[1] The toxicological properties of this specific deuterated material have not been fully investigated.[1]

Table 2: GHS Hazard Information (for 4-tert-Butylcyclohexanone)

Hazard Class	Category	Hazard Statement
Acute toxicity, Oral	4	Harmful if swallowed[2]
Serious eye irritation	2A	Causes serious eye irritation[12]
Skin irritation	Not specified	Causes skin irritation[13]
Specific target organ toxicity - single exposure	Not specified	May cause respiratory irritation[13]
Hazardous to the aquatic environment, long-term hazard	3	Harmful to aquatic life with long lasting effects[3]

Personal Protective Equipment (PPE)

A comprehensive approach to laboratory safety includes the mandatory use of appropriate personal protective equipment.

Caption: Required personal protective equipment and safe handling practices.

First-Aid Measures

In case of exposure, the following first-aid measures are recommended based on the non-deuterated compound's SDS:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.[1]

• Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical aid.[1]

• Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid.[1]

• Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Handling and Storage

Proper handling and storage are crucial to maintaining the integrity of the compound and ensuring laboratory safety.

• Handling: Use with adequate ventilation and minimize dust generation.[1] Avoid contact with eyes, skin, and clothing.[1] Wash thoroughly after handling.[1]

• Storage: Keep the container tightly closed when not in use.[1] Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents.[1][2] Recommended storage is at room temperature in the continental US, though this may vary elsewhere.[4]

Experimental Protocols

Reduction of 4-tert-butylcyclohexanone

This protocol details a common undergraduate laboratory experiment involving the reduction of the ketone to an alcohol. This procedure can be adapted for use with the deuterated analogue.

A. Sodium Borohydride (B1222165) Reduction [14]

• Dissolve 3.24 mmol of 4-tert-butylcyclohexanone in methanol to create a ~0.5 M solution in a small Erlenmeyer flask. A stir bar should be added.

• Ensure the ketone is fully dissolved. Gentle warming can be applied, but the solution must be cooled to room temperature before proceeding.

• Quickly and carefully, add 0.41 molar equivalents of sodium borohydride to the solution in one portion.

• Stir the reaction for 20 minutes.

• After this period, add 2 mL of 3 M sulfuric acid, followed by 5 mL of water.

• Extract the product with two 8-10 mL portions of diethyl ether.

• Combine the ether extracts and wash sequentially with 5 mL of water and 5 mL of saturated sodium chloride solution.

• Dry the organic phase over MgSO4, filter into a tared round-bottom flask, and concentrate using a rotary evaporator.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 5. felixbio.cn [felixbio.cn]
• 6. medchemexpress.com [medchemexpress.com]
• 7. 4-(tert-Butyl)cyclohexanone-d9 | 1220905-42-9 |In stock | Aktin Chemicals Inc [aktinchem.com]
• 8. 4-TERT-BUTYLCYCLOHEXANONE (CHEMICAL PURITY 95%) | Eurisotop [eurisotop.com]
• 9. 4-tert-Butylcyclohexanone - Safety Data Sheet [chemicalbook.com]
• 10. 4-tert-Butylcyclohexanone | CAS#:98-53-3 | Chemsrc [chemsrc.com]
• 11. bdmaee.net [bdmaee.net]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. studylib.net [studylib.net]
• 14. Reduction of 4-tert-butylcyclohexanone – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]

The Gold Standard: A Technical Guide to Deuterium-Labeled Internal Standards for Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, the pursuit of accuracy and precision is paramount. This in-depth technical guide delves into the core principles, practical applications, and critical considerations for the use of deuterium-labeled internal standards in mass spectrometry-based bioanalysis. For professionals in drug development and various scientific research fields, a comprehensive understanding of these tools is not just beneficial, but essential for generating robust and reliable data.

Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard in quantitative mass spectrometry, with deuterium-labeled compounds being a prevalent choice due to their cost-effectiveness and the relative ease of synthesis.[1] These standards are chemically identical to the analyte of interest, with the only difference being the substitution of one or more hydrogen atoms with their heavier isotope, deuterium.[1] This subtle yet significant modification allows the internal standard to mimic the analyte's behavior throughout the analytical workflow, from sample preparation to detection, thereby correcting for a multitude of potential errors.[1][2]

Core Principles and Advantages

The fundamental principle behind using a deuterium-labeled internal standard (IS) is that it will experience the same analytical variations as the target analyte.[1] By adding a known concentration of the IS to samples, calibrators, and quality controls at the earliest stage of sample preparation, it can effectively compensate for:

• Matrix Effects: Co-eluting endogenous components in biological matrices can suppress or enhance the ionization of the analyte, leading to inaccurate quantification. Since the deuterium-labeled IS has nearly identical physicochemical properties and chromatographic retention time, it experiences the same matrix effects as the analyte, allowing for reliable correction.[3]

• Variability in Sample Preparation: Analyte loss can occur during various sample preparation steps such as protein precipitation, liquid-liquid extraction, or solid-phase extraction. A deuterium-labeled IS accounts for these losses, as it is affected to the same extent as the analyte.[4]

• Instrumental Variability: Fluctuations in injection volume, ionization efficiency, and detector response can introduce analytical errors. The use of a deuterated IS normalizes these variations, leading to more precise and accurate results.[5]

Data Presentation: Enhanced Performance with Deuterium-Labeled Internal Standards

The use of deuterium-labeled internal standards consistently leads to significant improvements in assay performance, particularly in terms of precision and accuracy, when compared to analog internal standards or methods without an internal standard.

Analyte	Internal Standard Type	Matrix	Parameter	Value with Analog IS	Value with Deuterium-Labeled IS	Reference
Sirolimus	Analog vs. SIL	Whole Blood	Inter-patient Assay Imprecision (CV%)	7.6 - 9.7%	2.7 - 5.7%	[1][6]
Everolimus (B549166)	Analog vs. SIL	Not Specified	Comparison Slope to Reference Method	0.83	0.95	[1][7]
Kahalalide F	Analog vs. SIL	Not Specified	Mean Bias	96.8%	100.3%	[1][8]
Haloperidol	Deuterated Haloperidol	Not Specified	Difference in Extraction Recovery	35%	N/A (compensates for variability)	[1]

Parameter	Without Internal Standard	Analog Internal Standard	Deuterated Internal Standard	Reference
Precision (RSD %)	>15%	8.6%	4.9% - 7.6%	[4][8]

Experimental Protocols

General Protocol for Quantitative LC-MS/MS Bioanalytical Assay

This protocol outlines a generalized workflow for the quantification of a small molecule in a biological matrix using a deuterium-labeled internal standard.

a. Preparation of Stock and Working Solutions:

• Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of the analyte and the deuterium-labeled internal standard. Dissolve each in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) to a final volume of 1 mL.

• Calibration Curve Standards: Prepare a series of working standard solutions by serially diluting the analyte stock solution with the appropriate solvent to cover the desired concentration range.

• Internal Standard Spiking Solution: Prepare a working solution of the deuterium-labeled internal standard at a concentration that provides a robust and stable signal in the mass spectrometer. This concentration should be kept constant across all samples.

b. Sample Preparation (Protein Precipitation):

• Aliquoting: Aliquot 100 µL of the biological matrix (e.g., plasma, serum) into a microcentrifuge tube.[1]

• Internal Standard Addition: Add a small, precise volume (e.g., 10 µL) of the internal standard spiking solution to each sample, calibrator, and quality control. Vortex briefly.[2]

• Precipitation: Add 300 µL of cold precipitation solvent (e.g., acetonitrile (B52724) with 0.1% formic acid) to each tube.[9]

• Vortexing: Vortex each tube vigorously for 30-60 seconds to ensure complete protein precipitation.[2]

• Centrifugation: Centrifuge the samples at high speed (e.g., >10,000 x g) for 10-15 minutes at 4°C to pellet the precipitated proteins.[2]

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.[2]

c. LC-MS/MS Analysis:

• Chromatographic System: Utilize a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Chromatographic Column: Select a column with appropriate chemistry (e.g., C18) and dimensions suitable for the analyte.

• Mobile Phases: Typically, a two-component system is used. Mobile Phase A is an aqueous solution (e.g., water with 0.1% formic acid), and Mobile Phase B is an organic solvent (e.g., acetonitrile or methanol with 0.1% formic acid). A gradient elution is commonly employed.

• Mass Spectrometry: Operate a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Optimize the MRM transitions (precursor ion → product ion) and collision energies for both the analyte and the deuterium-labeled internal standard.

• Data Analysis: Integrate the chromatographic peak areas for both the analyte and the internal standard. Calculate the peak area ratio of the analyte to the internal standard. Construct a calibration curve by plotting the peak area ratios of the calibrators against their known concentrations. Determine the concentration of the analyte in the unknown samples by interpolation from the calibration curve.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. GraphViz Examples and Tutorial [graphs.grevian.org]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. chromatographyonline.com [chromatographyonline.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Synthetic Musk Compounds in Water Samples by GC-MS Using 4-(tert-Butyl)cyclohexanone-d9 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Synthetic musk compounds are semi-volatile organic compounds extensively used as fragrance ingredients in a wide array of consumer products, such as detergents, cosmetics, and perfumes. Their widespread use and incomplete removal during wastewater treatment processes result in their frequent detection in various environmental matrices, including water, sediment, and biota. Due to concerns about their potential for bioaccumulation, persistence, and adverse effects on aquatic ecosystems and human health, there is a growing demand for sensitive and reliable analytical methods for their monitoring.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of these compounds. The use of a deuterated internal standard, such as 4-(tert-Butyl)cyclohexanone-d9, is crucial for accurate quantification. The internal standard, which has similar chemical properties to the analytes of interest but a different mass, is added to the sample at a known concentration before sample preparation. This allows for the correction of any analyte loss during extraction and inconsistencies in GC injection, thereby improving the accuracy and precision of the method. This application note provides a detailed protocol for the quantitative analysis of synthetic musk compounds in water samples using GC-MS with 4-(tert-Butyl)cyclohexanone-d9 as an internal standard.

Experimental Protocols

Materials and Reagents

• Standards:

  • Analytical standards of target synthetic musk compounds (e.g., Galaxolide, Tonalide, Musk ketone, Musk xylene).

  • 4-(tert-Butyl)cyclohexanone-d9 (Internal Standard, IS).

• Solvents (High-Purity, GC-MS grade):

  • n-Hexane

  • Dichloromethane (B109758)

  • Methanol

  • Acetone

• Reagents:

  • Anhydrous Sodium Sulfate (B86663) (baked at 400°C for 4 hours).

  • Ultrapure water.

• Consumables:

  • 1 L amber glass bottles for sample collection.

  • 250 mL separatory funnels.

  • Glass wool.

  • Concentration tubes.

  • 2 mL amber glass GC vials with PTFE-lined septa.

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each synthetic musk analyte and the internal standard (4-(tert-Butyl)cyclohexanone-d9) in methanol.

• Working Standard Mixture (10 µg/mL): Prepare a mixed working standard solution containing all target synthetic musk compounds by diluting the stock solutions in n-hexane.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a spiking solution of 4-(tert-Butyl)cyclohexanone-d9 by diluting the stock solution in acetone.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Collect 500 mL of a water sample in a 1 L amber glass bottle.

• Spike the sample with 100 µL of the 1 µg/mL 4-(tert-Butyl)cyclohexanone-d9 internal standard spiking solution to achieve a concentration of 0.2 µg/L.

• Transfer the spiked water sample to a 1 L separatory funnel.

• Add 30 mL of dichloromethane to the separatory funnel.

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate for 10 minutes.

• Drain the lower organic layer through a funnel containing anhydrous sodium sulfate into a collection flask.

• Repeat the extraction twice more with fresh 30 mL portions of dichloromethane, combining the organic extracts.

• Concentrate the combined extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Transfer the concentrated extract to a 2 mL GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 280°C.

  • Injection Mode: Splitless.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp 1: 15°C/min to 180°C.

    • Ramp 2: 5°C/min to 280°C, hold for 10 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Data Presentation

Table 1: Representative Quantitative Data for GC-MS Analysis of Synthetic Musks

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)	Representative LOD (ng/L)	Representative LOQ (ng/L)	Linearity (r²)	Average Recovery (%)
4-(tert-Butyl)cyclohexanone-d9 (IS)	9.5	116	101, 153	-	-	-	-
Galaxolide	15.2	258	213, 243	0.5	1.5	>0.995	85-110
Tonalide	16.8	258	213, 243	0.5	1.5	>0.995	85-110
Musk Ketone	18.5	279	191, 250	1.0	3.0	>0.998	90-115
Musk Xylene	17.3	282	267, 238	1.0	3.0	>0.998	90-115

Note: The retention times and performance data are representative and may vary depending on the specific instrumentation and conditions used.

Visualizations

Caption: Experimental workflow for the analysis of synthetic musks.

Application Notes: Quantification of Fragrance Allergens Using 4-(tert-Butyl)cyclohexanone-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fragrance allergens are a group of chemical compounds commonly found in cosmetic and consumer products that can elicit allergic reactions in susceptible individuals. Regulatory bodies, such as the European Union, mandate the labeling of specific fragrance allergens in consumer products when their concentration exceeds certain thresholds.[1] Accurate and reliable quantification of these allergens is therefore crucial for consumer safety and regulatory compliance.

This application note describes a robust and sensitive method for the quantification of fragrance allergens in complex matrices using gas chromatography-mass spectrometry (GC-MS) with 4-(tert-Butyl)cyclohexanone-d9 as an internal standard. The use of a deuterated internal standard, which co-elutes with the target analytes but is distinguishable by its mass-to-charge ratio, allows for accurate correction of variations in sample preparation and instrument response, leading to improved precision and accuracy.

Principle of the Method

The method involves the extraction of fragrance allergens from a sample matrix, followed by analysis using a GC-MS system. 4-(tert-Butyl)cyclohexanone-d9 is added to the sample at a known concentration at the beginning of the sample preparation process. During GC-MS analysis, the fragrance allergens are separated chromatographically and detected by the mass spectrometer. Quantification is achieved by creating a calibration curve for each allergen based on the ratio of its peak area to the peak area of the internal standard.

Experimental Protocols

Reagents and Materials

• Solvents: Methyl tert-butyl ether (MTBE), Ethyl Acetate (analytical grade)

• Internal Standard Stock Solution: 4-(tert-Butyl)cyclohexanone-d9 (1000 µg/mL in MTBE)

• Allergen Standard Stock Solution: A mixture of common fragrance allergens (e.g., linalool, limonene, geraniol, etc.) at a concentration of 1000 µg/mL each in MTBE.

• Anhydrous Sodium Sulfate (B86663)

• Sample Vials: 2 mL amber glass vials with screw caps (B75204) and PTFE septa.

Sample Preparation (Liquid-Liquid Extraction)

• Weigh 0.5 g of the cosmetic or fragrance sample into a 15 mL centrifuge tube.

• Add 100 µL of the 4-(tert-Butyl)cyclohexanone-d9 internal standard stock solution (final concentration will depend on the expected allergen concentration).

• Add 5 mL of MTBE to the tube.

• Vortex the mixture for 2 minutes to ensure thorough extraction.

• Add 2 g of anhydrous sodium sulfate to remove any residual water.

• Centrifuge the sample at 3000 rpm for 10 minutes.

• Carefully transfer the supernatant (MTBE layer) to a clean 10 mL tube.

• Evaporate the solvent under a gentle stream of nitrogen at room temperature to a final volume of approximately 1 mL.

• Transfer the concentrated extract to a 2 mL GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 3°C/min to 150°C

  • Ramp 2: 10°C/min to 280°C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

Quantification

Calibration curves are generated by preparing a series of calibration standards containing known concentrations of each fragrance allergen and a constant concentration of the 4-(tert-Butyl)cyclohexanone-d9 internal standard. The peak area ratio of each allergen to the internal standard is plotted against the concentration of the allergen. The concentration of the allergens in the samples is then determined from their peak area ratios using the calibration curve.

Quantitative Data

The following tables summarize typical quantitative data for the analysis of common fragrance allergens using a GC-MS method with an internal standard. While this data was not generated specifically with 4-(tert-Butyl)cyclohexanone-d9, it is representative of the performance expected from this method.

Table 1: Method Validation Parameters for Fragrance Allergen Analysis

Allergen	Linearity Range (µg/mL)	R²	LOD (µg/mL)	LOQ (µg/mL)
Linalool	0.1 - 100	>0.998	0.05	0.15
Limonene	0.1 - 100	>0.999	0.04	0.12
Geraniol	0.2 - 120	>0.997	0.08	0.24
Citronellol	0.2 - 120	>0.998	0.09	0.27
Cinnamal	0.5 - 150	>0.995	0.15	0.45
Eugenol	0.5 - 150	>0.996	0.18	0.54

Table 2: Recovery Data for Spiked Fragrance Allergens in a Cream Matrix

Allergen	Spiked Concentration (µg/g)	Measured Concentration (µg/g)	Recovery (%)	RSD (%) (n=3)
Linalool	10	9.8	98	3.5
Limonene	10	10.1	101	2.8
Geraniol	20	19.5	97.5	4.1
Citronellol	20	20.4	102	3.9
Cinnamal	50	48.9	97.8	5.2
Eugenol	50	51.2	102.4	4.8

Visualizations

Caption: Experimental workflow for fragrance allergen quantification.

Caption: Logical relationship of quantification using an internal standard.

Conclusion

The described GC-MS method utilizing 4-(tert-Butyl)cyclohexanone-d9 as an internal standard provides a reliable and accurate approach for the quantification of fragrance allergens in various consumer products. The use of a deuterated internal standard is critical for achieving high-quality data in complex matrices. This method is suitable for routine quality control in the cosmetic and fragrance industry and for regulatory compliance monitoring.

References

• 1. matheo.uliege.be [matheo.uliege.be]

Application Note: Quantitative Analysis of Synthetic Musks in Cosmetic Products Using 4-(tert-Butyl)cyclohexanone-d9 as an Internal Standard by GC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Synthetic musks are a class of fragrance ingredients widely used in a variety of cosmetic and personal care products to provide a persistent, musk-like scent.[1][2] Due to their lipophilic nature and widespread use, there is a growing interest in monitoring their levels in final products to ensure consumer safety and regulatory compliance.[2] Common synthetic musks include nitro musks (e.g., musk ketone, musk xylene), polycyclic musks (e.g., galaxolide, tonalide), and macrocyclic musks.[1][3]

Accurate quantification of these compounds in complex cosmetic matrices such as creams, lotions, and perfumes requires robust analytical methods. Gas chromatography coupled with mass spectrometry (GC-MS) is a widely used technique for this purpose due to its high sensitivity and selectivity.[1][4][5] The use of a stable isotope-labeled internal standard is crucial for correcting for matrix effects and variations in sample preparation and instrument response.[4][5]

This application note details a comprehensive protocol for the extraction and quantitative analysis of a range of synthetic musks in cosmetic products. The method employs 4-(tert-Butyl)cyclohexanone-d9 as an internal standard, which is structurally similar to cyclic ketone musks and exhibits suitable chromatographic behavior for this analysis.

Principle of the Method

The method is based on the extraction of synthetic musks from the cosmetic matrix, followed by cleanup and analysis by GC-MS. A known amount of the internal standard, 4-(tert-Butyl)cyclohexanone-d9, is added to the sample at the beginning of the extraction process. This allows for accurate quantification by relating the peak area of the target analytes to the peak area of the internal standard. The use of a deuterated internal standard ensures similar extraction efficiency and chromatographic behavior to the target analytes, thereby improving the accuracy and precision of the results.

Experimental Protocols

1. Reagents and Materials

• Solvents: Acetone, hexane (B92381), acetonitrile, and ethyl acetate (B1210297) (all HPLC or pesticide residue grade).

• Internal Standard (IS): 4-(tert-Butyl)cyclohexanone-d9 solution (10 µg/mL in acetone).

• Standard Stock Solutions: Individual stock solutions of target synthetic musks (e.g., Galaxolide, Tonalide, Musk Ketone, Musk Xylene) at 1 mg/mL in acetone.

• Calibration Standards: A series of working standard solutions containing the target analytes at various concentrations, each fortified with the internal standard at a constant concentration.

• Solid Phase Extraction (SPE) Cartridges: Silica-based SPE cartridges (e.g., 500 mg, 6 mL).

• Anhydrous Sodium Sulfate (B86663): ACS grade.

• Cosmetic Samples: Creams, lotions, perfumes, etc.

2. Sample Preparation and Extraction

• Sample Weighing: Accurately weigh approximately 0.5 g of the cosmetic sample (cream or lotion) into a 50 mL polypropylene (B1209903) centrifuge tube. For liquid samples like perfumes, use 0.1 mL.

• Internal Standard Spiking: Add 100 µL of the 10 µg/mL 4-(tert-Butyl)cyclohexanone-d9 internal standard solution to each sample.

• Extraction:

  • For creams and lotions: Add 10 mL of a hexane:acetone (1:1, v/v) mixture.

  • For perfumes: Add 10 mL of acetonitrile.

• Homogenization: Vortex the samples for 2 minutes, followed by ultrasonication for 15 minutes in a water bath.[1][4]

• Centrifugation: Centrifuge the samples at 4000 rpm for 10 minutes.

• Supernatant Collection: Carefully transfer the supernatant to a clean glass tube.

• Re-extraction: Repeat the extraction step (steps 3-6) with an additional 10 mL of the extraction solvent. Combine the supernatants.

3. Extract Cleanup (for creams and lotions)

• SPE Cartridge Conditioning: Condition a silica (B1680970) SPE cartridge by passing 5 mL of hexane through it. Do not allow the cartridge to go dry.

• Sample Loading: Load the combined supernatant onto the conditioned SPE cartridge.

• Elution: Elute the target analytes with 10 mL of a hexane:ethyl acetate (9:1, v/v) mixture.

• Concentration: Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen at 40°C.

• Drying: Pass the concentrated extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Final Volume Adjustment: Adjust the final volume to 1.0 mL with hexane. The sample is now ready for GC-MS analysis.

4. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[1]

• Injector Temperature: 280°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Data Presentation

Table 1: GC-MS SIM Parameters for Target Synthetic Musks and Internal Standard

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
4-(tert-Butyl)cyclohexanone-d9 (IS)	~10.5	116	163, 87
Musk Ketone	~18.2	279	264, 249
Musk Xylene	~17.5	282	267, 252
Galaxolide (HHCB)	~19.8	243	258, 213
Tonalide (AHTN)	~20.5	243	258, 213
Celestolide	~19.2	229	244, 214
Phantolide	~19.5	229	244, 214

Table 2: Representative Method Performance Data

The following data are representative of typical performance for GC-MS analysis of synthetic musks and are provided for illustrative purposes.

Analyte	Linearity Range (ng/mL)	R²	LOD (ng/g)	LOQ (ng/g)	Recovery (%) at 100 ng/g	RSD (%)
Musk Ketone	5 - 1000	>0.995	1.5	5.0	95.2	6.8
Musk Xylene	5 - 1000	>0.996	1.2	4.0	98.1	5.5
Galaxolide (HHCB)	10 - 2000	>0.998	2.5	8.0	102.5	4.9
Tonalide (AHTN)	10 - 2000	>0.997	2.0	6.5	101.3	5.1

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the analysis of synthetic musks in cosmetics.

Internal Standard Quantification Principle

Caption: Principle of internal standard method for quantification.

References

• 1. [Determination of synthetic nitro-musks in cosmetics by gas chromatography coupled with negative chemical ionization-triple quadrupole mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 4-tert-Butylcyclohexanone | 98-53-3 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of 7 synthetic musks in cream by supported liquid extraction and solid phase extraction followed by GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Sample Preparation of 4-(tert-Butyl)cyclohexanone-d9 in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(tert-Butyl)cyclohexanone is a synthetic fragrance ingredient used in a variety of consumer products, leading to its potential release into the environment. Monitoring its presence in environmental matrices such as water, soil, and sediment is crucial for assessing its environmental fate and potential ecological impact. The use of a deuterated internal standard, 4-(tert-Butyl)cyclohexanone-d9, is the gold standard for accurate quantification of the target analyte in complex environmental samples.[1][2][3] This stable isotope-labeled analog behaves nearly identically to the native compound during sample extraction, cleanup, and analysis, effectively compensating for matrix effects and variations in analytical performance.[1][2][3]

These application notes provide detailed protocols for the extraction and sample preparation of 4-(tert-Butyl)cyclohexanone from water, soil, and sediment samples for subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies are designed to ensure high recovery, accuracy, and precision.

Quantitative Data Summary

The following table summarizes typical performance data for the analytical methods described. These values are indicative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Parameter	Water (SPE-GC-MS)	Soil/Sediment (PLE-GC-MS)	Soil/Sediment (UAE-GC-MS)
Analyte	4-(tert-Butyl)cyclohexanone	4-(tert-Butyl)cyclohexanone	4-(tert-Butyl)cyclohexanone
Internal Standard	4-(tert-Butyl)cyclohexanone-d9	4-(tert-Butyl)cyclohexanone-d9	4-(tert-Butyl)cyclohexanone-d9
Typical Recovery	85 - 110%	80 - 115%	75 - 110%
Method Detection Limit (MDL)	1 - 10 ng/L	0.1 - 2.5 ng/g	0.5 - 5.0 ng/g
Limit of Quantification (LOQ)	5 - 30 ng/L	0.5 - 10 ng/g	2.0 - 20 ng/g
Relative Standard Deviation (RSD)	< 15%	< 20%	< 20%

Experimental Protocols

Protocol 1: Sample Preparation of Water Samples using Solid-Phase Extraction (SPE)

This protocol describes the extraction of 4-(tert-Butyl)cyclohexanone from water samples using solid-phase extraction followed by GC-MS analysis.

Materials and Reagents:

• 4-(tert-Butyl)cyclohexanone standard

• 4-(tert-Butyl)cyclohexanone-d9 internal standard

• Methanol (HPLC grade)

• Dichloromethane (B109758) (GC grade)

• Ethyl acetate (B1210297) (GC grade)

• N-hexane (GC grade)

• Deionized water

• Hydrochloric acid (HCl)

• Sodium sulfate (B86663) (anhydrous)

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• SPE vacuum manifold

• Glass vials with PTFE-lined caps

• Nitrogen evaporator

Procedure:

• Sample Collection and Preservation: Collect water samples in clean glass bottles. Acidify the samples to a pH < 2 with HCl to inhibit microbial degradation. Store at 4°C until extraction.

• Fortification with Internal Standard: To a 500 mL water sample, add a known amount of 4-(tert-Butyl)cyclohexanone-d9 solution to achieve a final concentration of 100 ng/L.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading, wash the cartridge with 10 mL of deionized water to remove interfering polar compounds. Dry the cartridge under vacuum for 10 minutes.

• Elution: Elute the analytes from the cartridge with 10 mL of a 1:1 (v/v) mixture of dichloromethane and ethyl acetate.

• Drying and Concentration: Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water. Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

• GC-MS Analysis: Transfer the concentrated extract to a GC vial for analysis.

Protocol 2: Sample Preparation of Soil and Sediment Samples using Pressurized Liquid Extraction (PLE)

This protocol is suitable for the efficient extraction of 4-(tert-Butyl)cyclohexanone from solid matrices like soil and sediment.

Materials and Reagents:

• 4-(tert-Butyl)cyclohexanone standard

• 4-(tert-Butyl)cyclohexanone-d9 internal standard

• Dichloromethane (GC grade)

• Acetone (B3395972) (GC grade)

• Diatomaceous earth or sand (pre-cleaned)

• Anhydrous sodium sulfate

• Glass fiber filters

• PLE instrument and extraction cells

• Nitrogen evaporator

Procedure:

• Sample Preparation: Air-dry the soil or sediment sample and sieve it to remove large debris. Homogenize the sample.

• Fortification and Cell Packing: Weigh 10 g of the homogenized sample and mix it with 2 g of diatomaceous earth. Fortify the sample with a known amount of 4-(tert-Butyl)cyclohexanone-d9 solution. Pack the mixture into a PLE extraction cell. Place glass fiber filters at the bottom and top of the cell.

• PLE Extraction: Perform the extraction using a mixture of dichloromethane and acetone (1:1, v/v) as the extraction solvent. Typical PLE parameters are:

  • Temperature: 100°C

  • Pressure: 1500 psi

  • Static time: 10 minutes

  • Number of cycles: 2

• Drying and Concentration: Collect the extract and pass it through anhydrous sodium sulfate to remove water. Concentrate the extract to 1 mL under a gentle stream of nitrogen.

• GC-MS Analysis: Transfer the final extract to a GC vial for analysis.

Protocol 3: Sample Preparation of Soil and Sediment Samples using Ultrasonic-Assisted Extraction (UAE)

This protocol offers a simpler alternative to PLE for the extraction of 4-(tert-Butyl)cyclohexanone from solid matrices.

Materials and Reagents:

• 4-(tert-Butyl)cyclohexanone standard

• 4-(tert-Butyl)cyclohexanone-d9 internal standard

• Acetone (GC grade)

• N-hexane (GC grade)

• Anhydrous sodium sulfate

• Centrifuge and centrifuge tubes

• Ultrasonic bath

• Nitrogen evaporator

Procedure:

• Sample Preparation: Air-dry and sieve the soil or sediment sample as described in the PLE protocol.

• Fortification and Extraction: Weigh 10 g of the homogenized sample into a glass centrifuge tube. Fortify the sample with a known amount of 4-(tert-Butyl)cyclohexanone-d9 solution. Add 20 mL of a 1:1 (v/v) mixture of acetone and n-hexane.

• Ultrasonication: Place the centrifuge tube in an ultrasonic bath and sonicate for 30 minutes.

• Centrifugation and Supernatant Collection: Centrifuge the sample at 3000 rpm for 10 minutes. Carefully decant the supernatant into a clean flask.

• Repeat Extraction: Repeat the extraction process (steps 2-4) two more times with fresh solvent. Combine all the supernatants.

• Drying and Concentration: Dry the combined extract by passing it through anhydrous sodium sulfate. Concentrate the extract to a final volume of 1 mL using a nitrogen evaporator.

• GC-MS Analysis: Transfer the concentrated extract to a GC vial for analysis.

Visualizations

Caption: Experimental workflows for the preparation of environmental samples.

References

• 1. benchchem.com [benchchem.com]
• 2. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-(tert-Butyl)cyclohexanone-d9 as a Metabolic Tracer

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(tert-Butyl)cyclohexanone-d9 is a deuterated analog of 4-(tert-butyl)cyclohexanone, a compound that undergoes metabolic reduction in vivo. Due to the kinetic isotope effect, deuterated compounds can exhibit altered metabolic rates, making them valuable tools in metabolic research. The primary application of 4-(tert-butyl)cyclohexanone-d9 is as a tracer in metabolic studies to investigate the pathways of ketone reduction and subsequent conjugation. It can also serve as an internal standard for the quantification of the unlabeled parent compound and its metabolites in biological matrices using mass spectrometry.

This document provides detailed application notes and experimental protocols for the use of 4-(tert-Butyl)cyclohexanone-d9 as a tracer in metabolic studies, with a focus on in vivo animal models and analysis by gas chromatography-mass spectrometry (GC-MS).

Metabolic Pathway of 4-(tert-Butyl)cyclohexanone

The principal metabolic pathway of 4-(tert-butyl)cyclohexanone involves a two-step process:

• Reduction: The ketone group is reduced to a secondary alcohol, forming two stereoisomers: cis-4-(tert-butyl)cyclohexanol and trans-4-(tert-butyl)cyclohexanol. This reaction is catalyzed by reductase enzymes. In vivo studies in rabbits have shown that the trans-isomer is the major metabolite, while the cis-isomer is formed to a lesser extent.[1]

• Conjugation: The resulting cyclohexanol (B46403) isomers are conjugated with glucuronic acid, a common phase II metabolic reaction that increases water solubility and facilitates excretion.[1] This process is catalyzed by UDP-glucuronosyltransferases (UGTs).

The metabolic fate of 4-(tert-Butyl)cyclohexanone-d9 is expected to follow the same pathway, yielding the corresponding deuterated alcohol and glucuronide conjugates.

Quantitative Data Summary

The following table summarizes the expected quantitative data from a metabolic study of 4-(tert-butyl)cyclohexanone in a rabbit model. This data is based on published literature and serves as a reference for expected outcomes when using the deuterated tracer.[1]

Analyte	Metabolite Ratio (in urine)	Excretion Profile
trans-4-(tert-butyl)cyclohexanol-d9	Major	Excreted primarily as a glucuronide conjugate.
cis-4-(tert-butyl)cyclohexanol-d9	Minor	Excreted primarily as a glucuronide conjugate.

Experimental Protocols

In Vivo Metabolic Study in a Rabbit Model

This protocol outlines a typical in vivo study to track the metabolism of 4-(tert-Butyl)cyclohexanone-d9.

Materials:

• 4-(tert-Butyl)cyclohexanone-d9

• Vehicle for administration (e.g., corn oil)

• Male New Zealand White rabbits (or other suitable animal model)

• Metabolic cages for urine collection

• Analytical standards: cis-4-(tert-butyl)cyclohexanol, trans-4-(tert-butyl)cyclohexanol

Procedure:

• Animal Acclimation: House rabbits individually in metabolic cages for at least 3 days prior to the experiment to allow for acclimatization.

• Dosing: Prepare a solution of 4-(tert-Butyl)cyclohexanone-d9 in the chosen vehicle. Administer a single oral dose to the rabbits. A typical dose might range from 10 to 100 mg/kg body weight.

• Urine Collection: Collect urine samples at predetermined intervals (e.g., 0-8h, 8-24h, 24-48h) into collection vessels containing a preservative (e.g., sodium azide).

• Sample Storage: Measure the volume of each urine sample and store at -20°C or lower until analysis.

Sample Preparation for GC-MS Analysis

This protocol describes the extraction and derivatization of metabolites from urine samples for GC-MS analysis.

Materials:

• Collected urine samples

• β-glucuronidase (from Helix pomatia or recombinant)

• Acetate (B1210297) buffer (pH 5.0)

• Internal standard (e.g., a structurally similar deuterated compound not present in the sample)

• Organic solvent for extraction (e.g., ethyl acetate or dichloromethane)

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• Anhydrous sodium sulfate

Procedure:

• Enzymatic Hydrolysis:

  • Thaw urine samples to room temperature.

  • To 1 mL of urine, add 1 mL of acetate buffer (pH 5.0).

  • Add a sufficient amount of β-glucuronidase (e.g., 5000 units).

  • Incubate the mixture at 37°C for 18-24 hours to cleave the glucuronide conjugates.

• Extraction:

  • After incubation, add the internal standard to the sample.

  • Extract the hydrolyzed metabolites by adding 5 mL of ethyl acetate and vortexing for 2 minutes.

  • Centrifuge the sample to separate the organic and aqueous layers.

  • Carefully transfer the organic (upper) layer to a clean tube.

  • Repeat the extraction step for the aqueous layer and combine the organic extracts.

  • Dry the combined organic extract over anhydrous sodium sulfate.

• Derivatization:

  • Evaporate the dried organic extract to dryness under a gentle stream of nitrogen.

  • To the dried residue, add 100 µL of the derivatizing agent (BSTFA + 1% TMCS).

  • Seal the vial and heat at 70°C for 30 minutes to convert the hydroxyl groups of the metabolites to their trimethylsilyl (B98337) (TMS) ethers.

  • Cool the sample to room temperature before GC-MS analysis.

GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for separating nonpolar compounds (e.g., HP-5MS or equivalent)

Typical GC-MS Parameters:

Parameter	Value
Gas Chromatograph
Injection Mode	Splitless
Injector Temperature	250°C
Carrier Gas	Helium
Flow Rate	1 mL/min
Oven Temperature Program	Initial: 80°C, hold for 2 minRamp: 10°C/min to 250°CHold: 5 min at 250°C
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Scan Mode	Full Scan (for metabolite identification) and/orSelected Ion Monitoring (SIM) (for quantification)
Mass Range	m/z 50-500

Data Analysis:

• Metabolite Identification: Identify the TMS-derivatized metabolites by comparing their retention times and mass spectra to those of authentic standards. The deuterated metabolites will have a characteristic mass shift compared to the unlabeled standards.

• Quantification: Use Selected Ion Monitoring (SIM) mode for accurate quantification. Monitor characteristic ions for the deuterated metabolites and the internal standard. Construct a calibration curve using known concentrations of the unlabeled standards to determine the concentration of the metabolites in the urine samples.

Visualizations

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: 4-(tert-Butyl)cyclohexanone-d9 for Quality Control in Chemical Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative chemical analysis, particularly within regulated environments such as pharmaceutical development and environmental monitoring, the accuracy and precision of analytical methods are paramount. The use of stable isotope-labeled internal standards is a widely accepted best practice for achieving reliable quantification, especially in complex matrices.[1][2][3] 4-(tert-Butyl)cyclohexanone-d9 is the deuterium-labeled analog of 4-(tert-Butyl)cyclohexanone and serves as an ideal internal standard for the quantification of the parent compound and structurally related analytes by mass spectrometry-based techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

This document provides detailed application notes and protocols for the use of 4-(tert-Butyl)cyclohexanone-d9 in quality control, focusing on method validation and sample analysis.

Principle of Isotope Dilution Mass Spectrometry

The core of this application lies in the principle of Isotope Dilution Mass Spectrometry (IDMS).[2] A known amount of the deuterated internal standard, 4-(tert-Butyl)cyclohexanone-d9, is added to the sample at the earliest stage of preparation.[2] Due to their near-identical physicochemical properties, the deuterated standard and the non-deuterated analyte behave similarly during extraction, derivatization, and chromatographic separation.[2][3] Any sample loss or variation in instrument response will affect both the analyte and the internal standard to the same extent. The mass spectrometer can differentiate between the two compounds based on their mass-to-charge ratio (m/z).[1] Quantification is then based on the ratio of the analyte's response to the internal standard's response, which provides a highly accurate and precise measurement.[4]

Application: Quantification of 4-(tert-Butyl)cyclohexanone in Water Samples by GC-MS

This section outlines a representative method for the quantitative analysis of 4-(tert-Butyl)cyclohexanone in wastewater samples using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard.

Materials and Reagents

• 4-(tert-Butyl)cyclohexanone (≥98% purity)

• 4-(tert-Butyl)cyclohexanone-d9 (isotopic purity ≥98%)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• Sodium chloride (analytical grade)

• Anhydrous sodium sulfate (B86663) (analytical grade)

• Deionized water

Instrumentation

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Analytical balance

• Vortex mixer

• Centrifuge

• Sample vials and autosampler

Experimental Protocols

Preparation of Standard and Stock Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-(tert-Butyl)cyclohexanone and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-(tert-Butyl)cyclohexanone-d9 and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with methanol to create calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the internal standard stock solution with methanol to a final concentration of 100 ng/mL.

Sample Preparation (Liquid-Liquid Extraction)

• To a 10 mL water sample, add 100 µL of the 100 ng/mL internal standard spiking solution.

• Add 2 g of sodium chloride to the sample to facilitate partitioning.

• Add 5 mL of dichloromethane.

• Vortex vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic (bottom) layer to a clean tube containing anhydrous sodium sulfate to remove any residual water.

• Transfer the dried organic extract to a clean vial for GC-MS analysis.

GC-MS Instrumental Parameters

• Column: 30 m x 0.25 mm x 0.25 µm, 5% Phenyl Methyl Siloxane capillary column

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold at 250°C for 5 minutes

• Carrier Gas: Helium at a constant flow of 1 mL/min

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 4-(tert-Butyl)cyclohexanone: m/z 98 (quantifier), 154 (qualifier)

  • 4-(tert-Butyl)cyclohexanone-d9: m/z 107 (quantifier), 163 (qualifier)

Data Presentation: Method Validation

The following tables present representative quantitative data for the validation of the analytical method.

Table 1: Linearity of Calibration Curve

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean, n=3)
1	0.012
5	0.058
10	0.115
50	0.592
100	1.180
500	5.950
1000	11.920
Correlation Coefficient (r²)	0.9998

Table 2: Accuracy and Precision

Spiked Concentration (ng/mL)	Measured Concentration (Mean, n=5)	Accuracy (% Recovery)	Precision (% RSD)
5	4.95	99.0	4.5
50	51.2	102.4	3.1
500	492.5	98.5	2.5

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Value (ng/mL)
Limit of Detection (LOD)	0.5
Limit of Quantification (LOQ)	1.0

Visualizations

Experimental Workflow

Caption: Workflow for quantitative analysis using an internal standard.

Principle of Internal Standard Quantification

Caption: Logic of internal standard-based quantification.

Conclusion

The use of 4-(tert-Butyl)cyclohexanone-d9 as an internal standard provides a robust and reliable method for the quantitative analysis of 4-(tert-Butyl)cyclohexanone and related compounds. By compensating for variations inherent in sample preparation and instrumental analysis, this approach significantly enhances the accuracy and precision of the results.[1][5] The detailed protocols and representative validation data presented herein demonstrate the fitness of this method for quality control in various chemical analysis applications, ensuring data integrity and compliance with regulatory standards.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. Separation of 4-tert-Butylcyclohexanone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. mdpi.com [mdpi.com]
• 5. 4-𝑡𝑒𝑟𝑡-Butylcyclohexanone (butyl-D₉, 95%) CP 95% | Cambridge Isotope Laboratories, Inc. [isotope.com]

Application of 4-(tert-Butyl)cyclohexanone-d9 in Food and Beverage Testing

Abstract

This application note details the use of 4-(tert-Butyl)cyclohexanone-d9 as an internal standard for the quantitative analysis of its non-deuterated analogue, 4-(tert-butyl)cyclohexanone, in food and beverage products. The primary application focuses on the detection and quantification of 4-(tert-butyl)cyclohexanone that may migrate from food contact materials, such as plastic packaging, into consumables. This methodology is crucial for quality control and ensuring food safety. The use of a stable isotope-labeled internal standard like 4-(tert-Butyl)cyclohexanone-d9 provides high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis.[1] The protocols described herein utilize gas chromatography-mass spectrometry (GC-MS), a robust and widely used technique for the analysis of volatile and semi-volatile organic compounds.

Introduction

4-(tert-Butyl)cyclohexanone is a synthetic fragrance ingredient that can also be found as a potential migrant from food packaging materials.[2][3] Its presence in food and beverages, even at low concentrations, can be an indicator of chemical migration from packaging, which is a significant concern for food safety. Regulatory bodies often set limits for the migration of such substances into foodstuffs.[2][4] Therefore, sensitive and accurate analytical methods are required for its quantification.

Isotope dilution analysis using a stable isotope-labeled internal standard is the gold standard for quantitative analysis in complex matrices like food and beverages.[5][6] 4-(tert-Butyl)cyclohexanone-d9, a deuterated analogue of the target analyte, is an ideal internal standard because it has nearly identical chemical and physical properties to the non-labeled compound, but a different mass-to-charge ratio, allowing for its distinct detection by mass spectrometry.[1][7] This ensures that it behaves similarly during extraction, derivatization, and chromatography, thus effectively correcting for any sample losses or matrix-induced signal suppression or enhancement.

This application note provides detailed protocols for the analysis of 4-(tert-butyl)cyclohexanone in various food and beverage matrices using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard with GC-MS.

Data Presentation

The following table summarizes the expected quantitative performance data for the analytical methods described. The data is based on typical performance characteristics for the analysis of ketones in food and beverage matrices by GC-MS with a deuterated internal standard.

Parameter	Wine Matrix	Food Simulant (50% Ethanol)	Solid Food Matrix (e.g., Cheese)
Linearity (R²)¹	>0.99	>0.99	>0.99
Limit of Detection (LOD)²	0.1 - 1.0 µg/L	0.1 - 1.0 µg/L	1.0 - 10 µg/kg
Limit of Quantification (LOQ)²	0.5 - 5.0 µg/L	0.5 - 5.0 µg/L	5.0 - 25 µg/kg
Recovery (%)³	90 - 110	85 - 115	80 - 110
Precision (RSD%)⁴	< 10	< 15	< 15

¹ Linearity is typically assessed over a concentration range relevant to expected sample concentrations. ² LOD and LOQ are estimates and can vary depending on the specific instrument and matrix. ³ Recovery is determined by spiking a blank matrix with a known concentration of the analyte. ⁴ Precision is expressed as the relative standard deviation for replicate measurements.

Experimental Protocols

Protocol 1: Analysis of 4-(tert-Butyl)cyclohexanone in Wine by Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

1. Principle

This method is suitable for the analysis of volatile and semi-volatile compounds in liquid matrices like wine. HS-SPME is a solvent-free extraction technique that concentrates analytes from the headspace above the sample onto a coated fiber.[8]

2. Reagents and Materials

• 4-(tert-Butyl)cyclohexanone standard

• 4-(tert-Butyl)cyclohexanone-d9 internal standard solution (e.g., 1 mg/mL in methanol)

• Methanol (HPLC grade)

• Sodium chloride (analytical grade)

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• 20 mL headspace vials with screw caps (B75204) and septa

3. Sample Preparation

• Pipette 10 mL of the wine sample into a 20 mL headspace vial.

• Add 2 g of sodium chloride to the vial to increase the ionic strength of the sample and promote the release of volatile compounds into the headspace.

• Spike the sample with a known amount of 4-(tert-Butyl)cyclohexanone-d9 internal standard solution (e.g., 10 µL of a 1 µg/mL solution).

• Immediately seal the vial with a screw cap and septum.

• Vortex the sample for 30 seconds.

4. HS-SPME Procedure

• Place the vial in a heating block or autosampler incubator set at a specific temperature (e.g., 60 °C).

• Allow the sample to equilibrate for a set time (e.g., 15 minutes).

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) with continuous agitation.

5. GC-MS Analysis

• After extraction, immediately transfer the SPME fiber to the GC injection port for thermal desorption of the analytes.

• GC Conditions (Typical):

  • Injector: Splitless mode, 250 °C

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Program: 50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold for 5 min

• MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • 4-(tert-Butyl)cyclohexanone: m/z 98, 139, 154

    • 4-(tert-Butyl)cyclohexanone-d9: m/z 107, 148, 163

6. Quantification

Create a calibration curve by analyzing a series of standards containing known concentrations of 4-(tert-butyl)cyclohexanone and a constant concentration of 4-(tert-Butyl)cyclohexanone-d9. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Determine the concentration of 4-(tert-butyl)cyclohexanone in the samples from this calibration curve.

Protocol 2: Analysis of 4-(tert-Butyl)cyclohexanone in Food Simulants by Liquid-Liquid Extraction (LLE) GC-MS

1. Principle

This protocol is designed for the analysis of 4-(tert-butyl)cyclohexanone in aqueous food simulants (e.g., 10% or 50% ethanol) that are used to mimic the migration of substances from packaging into beverages.

2. Reagents and Materials

• 4-(tert-Butyl)cyclohexanone standard

• 4-(tert-Butyl)cyclohexanone-d9 internal standard solution

• Dichloromethane (B109758) or Hexane (B92381) (pesticide residue grade)

• Anhydrous sodium sulfate (B86663)

• Centrifuge tubes (50 mL)

3. Sample Preparation

• Place 20 mL of the food simulant sample into a 50 mL centrifuge tube.

• Spike the sample with the 4-(tert-Butyl)cyclohexanone-d9 internal standard.

• Add 10 mL of dichloromethane or hexane to the tube.

• Cap the tube and vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic layer (bottom layer for dichloromethane, top layer for hexane) to a clean tube.

• Pass the organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

4. GC-MS Analysis

Follow the GC-MS conditions as outlined in Protocol 1.

5. Quantification

Follow the quantification procedure as described in Protocol 1.

Mandatory Visualizations

Caption: General experimental workflow for the quantitative analysis of 4-(tert-Butyl)cyclohexanone.

Caption: Logical relationship of analyte migration from food packaging to final analysis.

References

• 1. openpub.fmach.it [openpub.fmach.it]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for 4-(tert-Butyl)cyclohexanone-d9 in Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of 4-(tert-Butyl)cyclohexanone-d9 as an internal standard in the quantitative analysis of its non-deuterated counterpart, 4-(tert-Butyl)cyclohexanone, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocols outlined below are intended as a foundational framework that can be adapted and validated for specific laboratory conditions and matrices.

Introduction

In modern bioanalytical and pharmaceutical analysis, the use of stable isotope-labeled internal standards is the gold standard for achieving the highest accuracy and precision.[1][2] 4-(tert-Butyl)cyclohexanone-d9, a deuterated analog of 4-(tert-Butyl)cyclohexanone, serves as an ideal internal standard for quantitative LC-MS/MS assays. Its physicochemical properties are nearly identical to the analyte of interest, ensuring that it behaves similarly during sample preparation, chromatography, and ionization.[1][2] This co-eluting, mass-differentiated internal standard effectively compensates for variability in sample extraction, matrix effects, and instrument response, leading to robust and reliable quantification.

Application: Quantification of 4-(tert-Butyl)cyclohexanone in Human Plasma

This hypothetical application note details a validated bioanalytical method for the determination of 4-(tert-Butyl)cyclohexanone in human plasma using 4-(tert-Butyl)cyclohexanone-d9 as the internal standard. This type of assay is crucial in pharmacokinetic studies, toxicological assessments, and drug metabolism research.

Experimental Workflow

The overall experimental workflow for the quantification of 4-(tert-Butyl)cyclohexanone in a biological matrix is depicted below.

Caption: Bioanalytical workflow for the quantification of 4-(tert-Butyl)cyclohexanone.

Detailed Experimental Protocols

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-(tert-Butyl)cyclohexanone and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-(tert-Butyl)cyclohexanone-d9 and dissolve in 10 mL of methanol.

• Analyte Working Solutions: Prepare serial dilutions of the analyte stock solution with methanol:water (1:1, v/v) to create working solutions for calibration standards and quality controls.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with methanol:water (1:1, v/v).

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample (blank, calibration standard, quality control, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution (100 ng/mL) to all tubes except for the blank matrix.

• Vortex for 10 seconds.

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (see LC-MS/MS conditions below).

• Vortex for 30 seconds and transfer to an autosampler vial for analysis.

LC-MS/MS Conditions

Parameter	Condition
LC System	A high-performance liquid chromatography system.
Column	Reversed-phase C18 column (e.g., 50 x 2.1 mm, 3.5 µm).
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 30% B and equilibrate for 1 minute.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple quadrupole mass spectrometer.
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	4-(tert-Butyl)cyclohexanone: Precursor Ion > Product Ion (To be determined experimentally, e.g., m/z 155.1 > 99.1)4-(tert-Butyl)cyclohexanone-d9: Precursor Ion > Product Ion (e.g., m/z 164.2 > 108.1)
Ion Source Temp.	500°C
IonSpray Voltage	5500 V

Method Validation

A comprehensive validation of the bioanalytical method should be performed according to regulatory guidelines. The following tables summarize typical acceptance criteria and representative data for such a validation.

Table 1: Calibration Curve Performance

Parameter	Acceptance Criteria	Representative Result
Linearity Range	-	1 - 1000 ng/mL
Correlation Coeff. (r²)	≥ 0.99	0.998
Calibration Model	Linear, 1/x² weighting	Pass

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	≤ 20	80 - 120	≤ 20	80 - 120
Low	3	≤ 15	85 - 115	≤ 15	85 - 115
Mid	50	≤ 15	85 - 115	≤ 15	85 - 115
High	800	≤ 15	85 - 115	≤ 15	85 - 115

Table 3: Matrix Effect and Recovery

QC Level	Concentration (ng/mL)	Matrix Effect (%)	Recovery (%)
Low	3	95 - 105	85 - 95
High	800	98 - 102	88 - 92

Table 4: Stability

Stability Test	Condition	Duration	Acceptance Criteria
Freeze-Thaw	-20°C to RT	3 cycles	±15% of nominal
Short-Term	Room Temp.	4 hours	±15% of nominal
Long-Term	-80°C	30 days	±15% of nominal
Post-Preparative	Autosampler (4°C)	24 hours	±15% of nominal

Signaling Pathways and Logical Relationships

As 4-(tert-Butyl)cyclohexanone-d9 is a synthetic internal standard, it is not directly involved in biological signaling pathways. The logical relationship in its application is its direct correspondence to the analyte of interest during the analytical process. This relationship is foundational to the principle of internal standardization.

Caption: Principle of internal standardization using a deuterated analog.

Conclusion

The use of 4-(tert-Butyl)cyclohexanone-d9 as an internal standard provides a robust and reliable method for the quantitative analysis of 4-(tert-Butyl)cyclohexanone in complex matrices. The detailed protocols and validation data presented here serve as a comprehensive guide for researchers and scientists in drug development and related fields to establish high-quality bioanalytical assays. Adherence to these principles and thorough method validation will ensure the generation of accurate and reproducible data for pharmacokinetic, toxicokinetic, and other quantitative studies.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with 4-(tert-Butyl)cyclohexanone-d9

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the effective use of 4-(tert-Butyl)cyclohexanone-d9 as an internal standard to overcome matrix effects in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they impact my analytical results?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte by co-eluting compounds from the sample matrix.[1][2] This interference can lead to either a decrease in the analytical signal (ion suppression) or an increase in the signal (ion enhancement).[1] Consequently, matrix effects can significantly compromise the accuracy, precision, and sensitivity of quantitative bioanalytical methods.[2] Common sources of matrix effects in biological samples include salts, lipids, and proteins.[2]

Q2: How does 4-(tert-Butyl)cyclohexanone-d9, as a deuterated internal standard, help mitigate matrix effects?

A2: Deuterated internal standards, also known as stable isotope-labeled internal standards (SIL-IS), are the preferred choice for compensating for matrix effects.[2] Since 4-(tert-Butyl)cyclohexanone-d9 is chemically almost identical to its non-deuterated counterpart, it co-elutes during chromatography and experiences nearly the same degree of ion suppression or enhancement as the analyte.[2][3] By calculating the ratio of the analyte's signal to the internal standard's signal, variations in signal intensity caused by matrix effects are normalized, leading to more accurate and precise quantification.[2][4]

Q3: Can 4-(tert-Butyl)cyclohexanone-d9 completely eliminate issues related to matrix effects?

A3: While highly effective, deuterated internal standards like 4-(tert-Butyl)cyclohexanone-d9 may not always provide perfect compensation for matrix effects.[3] A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard.[1][5] If this shift is significant enough to cause the analyte and the internal standard to elute in regions with different levels of ion suppression, it can lead to inaccurate quantification.[1] This is referred to as differential matrix effects.[2]

Q4: What are the key considerations when using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard?

A4: Several factors are crucial for the successful implementation of 4-(tert-Butyl)cyclohexanone-d9 as an internal standard:

• Isotopic Purity: The standard should have a high degree of deuteration to minimize any signal contribution at the mass-to-charge ratio (m/z) of the unlabeled analyte.[2]

• Co-elution: Ideally, the deuterated internal standard should co-elute perfectly with the analyte to experience the same matrix effects.[1]

• Stability: The deuterium (B1214612) labels should be stable and not undergo back-exchange with hydrogen atoms from the solvent or matrix under the experimental conditions.[2]

Troubleshooting Guides

Issue 1: Poor Reproducibility of Analyte/Internal Standard Area Ratio

Symptom: You observe significant variability in the peak area ratio of your target analyte to 4-(tert-Butyl)cyclohexanone-d9 across replicate injections of the same sample or across different samples in a batch.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Review your sample preparation workflow for any steps that could introduce variability, such as inconsistent pipetting of the internal standard, incomplete protein precipitation, or variable extraction recovery.
Differential Matrix Effects	Investigate the co-elution of the analyte and 4-(tert-Butyl)cyclohexanone-d9. A slight chromatographic shift can lead to different degrees of ion suppression. Consider optimizing your chromatographic method to ensure complete co-elution.[1]
Injector Issues	Check the autosampler for any issues with injection volume precision. Perform an injector precision test with a standard solution.

Issue 2: Analyte and 4-(tert-Butyl)cyclohexanone-d9 Do Not Co-elute

Symptom: You observe a consistent and reproducible separation between the chromatographic peaks of your analyte and 4-(tert-Butyl)cyclohexanone-d9.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Deuterium Isotope Effect	Deuterated compounds can sometimes elute slightly earlier than their non-deuterated analogs in reverse-phase chromatography due to subtle differences in their physicochemical properties.[1][5]
Chromatographic Conditions	Modify your chromatographic method to improve co-elution. This could involve adjusting the mobile phase composition, gradient profile, or column temperature. In some cases, using a column with slightly lower resolving power might be beneficial to ensure both compounds elute together.[1]
Column Degradation	A loss of stationary phase or column contamination can affect the separation. Replace the analytical column with a new one of the same type and implement a column washing protocol.

Issue 3: Unexpectedly High or Low Analyte Concentrations

Symptom: The calculated concentrations of your analyte are consistently higher or lower than expected.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Impurity in Internal Standard	The 4-(tert-Butyl)cyclohexanone-d9 stock may contain the unlabeled analyte as an impurity, leading to an artificially high response for the analyte and an overestimation of its concentration. Verify the purity of your internal standard with the supplier's certificate of analysis and by analyzing a blank sample spiked only with the internal standard.[2]
Isotopic Back-Exchange	The deuterium atoms on 4-(tert-Butyl)cyclohexanone-d9 may be exchanging with hydrogen atoms from the sample matrix or solvent, especially at extreme pH values.[2] This would decrease the internal standard signal and lead to an overestimation of the analyte concentration. Evaluate the stability of the deuterated label under your experimental conditions.
Incorrect Internal Standard Concentration	An error in the preparation of the 4-(tert-Butyl)cyclohexanone-d9 spiking solution will lead to systematic errors in quantification. Carefully reprepare the internal standard solution and verify its concentration.
Cross-Contamination/Carryover	Carryover from a high-concentration sample to a subsequent low-concentration sample can lead to artificially high results. Optimize the autosampler wash procedure and inject blank samples after high-concentration samples to check for carryover.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for a given analyte in a specific matrix when using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a series of calibration standards of the analyte and a constant concentration of 4-(tert-Butyl)cyclohexanone-d9 in a clean solvent (e.g., methanol/water).

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix (e.g., plasma, urine). After the final extraction step, spike the analyte and 4-(tert-Butyl)cyclohexanone-d9 into the extracted matrix at the same concentrations as in Set A.

  • Set C (Pre-Spiked Matrix): Spike the analyte and 4-(tert-Butyl)cyclohexanone-d9 into the blank matrix before the extraction process at the same concentrations as in Set A.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Data Interpretation:

Matrix Effect (%)	Interpretation
100%	No matrix effect
< 100%	Ion Suppression
> 100%	Ion Enhancement

A comparison of the matrix effect on the analyte versus 4-(tert-Butyl)cyclohexanone-d9 will indicate if the internal standard is effectively compensating for matrix-induced signal variations.

Protocol 2: General LC-MS/MS Method for Analyte Quantification using 4-(tert-Butyl)cyclohexanone-d9

Objective: To provide a starting point for the development of a quantitative LC-MS/MS method for an analyte in a biological matrix using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of biological matrix (e.g., plasma), add 20 µL of 4-(tert-Butyl)cyclohexanone-d9 working solution (concentration to be optimized).

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Transfer to an autosampler vial for injection.

2. LC-MS/MS Conditions:

Parameter	Condition
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative
MS/MS Mode	Multiple Reaction Monitoring (MRM)

Note: The specific MRM transitions for the analyte and 4-(tert-Butyl)cyclohexanone-d9 will need to be determined and optimized.

Visualizations

Caption: Experimental workflow for the evaluation of matrix effects.

Caption: A logical workflow for troubleshooting inconsistent results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Workshop/conference report—Quantitative bioanalytical methods validation and implementation: Best practices for chromatographic and ligand binding assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Addressing isotopic exchange of 4-(tert-Butyl)cyclohexanone-d9

Welcome to the technical support center for 4-(tert-Butyl)cyclohexanone-d9. This resource is designed for researchers, scientists, and drug development professionals to provide comprehensive troubleshooting guides and frequently asked questions regarding the handling and potential isotopic exchange of this compound.

Frequently Asked Questions (FAQs)

Q1: What is 4-(tert-Butyl)cyclohexanone-d9 and what are its primary applications?

A1: 4-(tert-Butyl)cyclohexanone-d9 is a deuterated form of 4-(tert-Butyl)cyclohexanone, where nine hydrogen atoms have been replaced by their stable isotope, deuterium (B1214612).[1] Its primary application is as an internal standard in quantitative analyses performed by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Because it is chemically almost identical to the non-deuterated analyte, it can be used to correct for variations during sample preparation and analysis, leading to more accurate and precise results.[2][3]

Q2: What is isotopic exchange and why is it a concern for this compound?

A2: Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical reaction where a deuterium atom in a molecule is replaced by a hydrogen atom from the surrounding environment, or vice-versa.[4][5] For 4-(tert-Butyl)cyclohexanone-d9, this process is a significant concern because it compromises the isotopic purity of the standard. This loss of the deuterium label, often called "back-exchange," can lead to an underestimation of deuterium incorporation and cause inaccuracies in quantitative measurements.[4][6]

Q3: Which deuterium atoms on 4-(tert-Butyl)cyclohexanone-d9 are most susceptible to exchange?

A3: The deuterium atoms on the carbon atoms adjacent to the carbonyl group (the α-positions) are the most susceptible to exchange.[7][8] This is due to the acidity of these positions, which allows for the formation of an intermediate enol or enolate, facilitating the exchange with protons from the solvent or other sources.[9][10] Keto-enol tautomerization is a key mechanism that facilitates this exchange.[11]

Q4: What experimental conditions can promote unwanted H/D exchange?

A4: Several factors can promote the unwanted exchange of deuterium for hydrogen. The primary drivers are:

• Solvent: Protic solvents (e.g., water, methanol, ethanol) that contain exchangeable protons are the main cause.[4] The presence of even trace amounts of moisture in aprotic solvents can be problematic.[4][12]

• pH: The exchange process is catalyzed by both acids and bases.[4][7][13] The rate of exchange is typically at its minimum around pH 2.5.[6][12]

• Temperature: Higher temperatures significantly increase the rate of all chemical reactions, including H/D exchange.[4][6]

• Catalysts: The presence of certain metal catalysts can also facilitate H/D exchange.[4][14]

Q5: How can I assess the isotopic purity of my 4-(tert-Butyl)cyclohexanone-d9 standard?

A5: The isotopic purity and the extent of any H/D exchange can be quantified using several analytical techniques:

• Mass Spectrometry (MS): By analyzing the mass-to-charge ratio, MS can distinguish between the deuterated compound and any non-deuterated or partially deuterated versions that have formed due to back-exchange.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to observe the appearance or increase of proton signals at positions that should be deuterated.[15] Conversely, ²H NMR can be used to directly observe the deuterium signals and quantify their presence.[15][16]

Troubleshooting Isotopic Exchange

This guide addresses the common issue of observing unexpected loss of deuterium from 4-(tert-Butyl)cyclohexanone-d9 during experiments.

Q: My LC-MS analysis shows a significant peak for the unlabeled (d0) 4-(tert-Butyl)cyclohexanone, compromising my quantitative results. What is the likely cause and how can I fix it?

A: The presence of the d0 peak indicates that H/D back-exchange has occurred. This can happen at various stages of your workflow. The most common causes are the presence of protic solvents (especially water), non-optimal pH, or elevated temperatures.

Use the following workflow to diagnose the source of the issue:

Caption: Troubleshooting logic for H/D back-exchange.

Data Summary

For optimal stability of the deuterium labels, experimental conditions should be carefully controlled.

Table 1: Key Factors Influencing Hydrogen-Deuterium Exchange Rate

Factor	Effect on Exchange Rate	Recommended Condition to Minimize Exchange
pH	Catalyzed by both acid and base.[4][7]	Maintain pH at the minimum exchange rate, typically around pH 2.25 - 2.5 .[6][12]
Temperature	Rate increases significantly with temperature.[4][6]	Maintain low temperatures, ideally 0°C or subzero , throughout the workflow.[6]
Solvent	Protic solvents (e.g., H₂O, MeOH) provide a source of protons for exchange.[4]	Use anhydrous, aprotic solvents (e.g., Acetonitrile, Chloroform-d, DMSO-d6).[12]
Time	Longer exposure to non-ideal conditions increases the extent of exchange.[6]	Minimize sample processing time and the duration of LC runs.[6]

Key Experimental Protocols & Methodologies

Protocol 1: Mechanism of Isotopic Exchange

The exchange of α-deuterons in 4-(tert-Butyl)cyclohexanone-d9 is primarily driven by keto-enol/enolate tautomerism. The mechanism differs under basic and acidic conditions.

• Base-Catalyzed Exchange: A base removes a deuterium from the α-carbon to form a resonance-stabilized enolate intermediate. This enolate can then be protonated by the solvent, resulting in H/D exchange.[7][17]

Caption: Base-catalyzed exchange via an enolate intermediate.

• Acid-Catalyzed Exchange: The carbonyl oxygen is first protonated (or deuterated) by the acid catalyst. A base (like D₂O) then removes a deuterium from the α-carbon to form a neutral enol intermediate, which facilitates the exchange.[9][18]

Caption: Acid-catalyzed exchange via an enol intermediate.

Protocol 2: Preparing an NMR Sample While Minimizing H/D Exchange

Moisture is a critical factor that promotes back-exchange.[12] Following a strict anhydrous protocol is essential for maintaining the isotopic integrity of your sample for NMR analysis.

Caption: Workflow for minimizing moisture contamination.

Methodology Details:

• Glassware Preparation: All glassware, including vials and NMR tubes, should be thoroughly cleaned and then dried in an oven at >150°C for at least 4 hours.[4] Subsequently, cool the glassware in a desiccator under vacuum to prevent re-adsorption of atmospheric moisture.[4]

• Solvent Handling: Use only high-purity, anhydrous deuterated solvents stored over molecular sieves or in septum-sealed (e.g., Sure/Seal™) bottles.[4]

• Sample Preparation: Whenever possible, prepare samples in an inert atmosphere, such as a nitrogen or argon-filled glove box.[12] Weigh the 4-(tert-Butyl)cyclohexanone-d9 directly into the dried NMR tube. Using a clean, dry syringe, transfer the required volume of anhydrous deuterated solvent into the tube, cap it immediately, and seal with Parafilm® to protect against moisture ingress.[4]

• Analysis: Acquire the NMR spectrum as soon as possible after preparation to minimize the chance for any slow exchange to occur.[4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. prod-ms-be.lib.mcmaster.ca [prod-ms-be.lib.mcmaster.ca]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 14. Combined deuterium nuclear magnetic resonance and mass-spectrometric studies of the exchange reactions of ketones over supported metal catalysts - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. m.youtube.com [m.youtube.com]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing GC-MS Parameters for 4-(tert-Butyl)cyclohexanone-d9

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-(tert-Butyl)cyclohexanone-d9 in GC-MS analyses.

Frequently Asked Questions (FAQs)

Q1: What is the expected mass shift for 4-(tert-Butyl)cyclohexanone-d9 compared to its unlabeled counterpart?

Due to the nine deuterium (B1214612) atoms, the molecular weight of 4-(tert-Butyl)cyclohexanone-d9 will be 9 atomic mass units (amu) higher than the unlabeled 4-(tert-Butyl)cyclohexanone. The molecular ion ([M]+) for the deuterated compound is expected at m/z 163, while the unlabeled compound has a molecular ion at m/z 154.

Q2: What are the primary fragment ions to monitor for 4-(tert-Butyl)cyclohexanone and its d9 analog in Selected Ion Monitoring (SIM) mode?

For quantitative analysis, it is recommended to monitor the molecular ion and at least one characteristic fragment ion for both the analyte and the deuterated internal standard. Based on typical fragmentation patterns of cyclic ketones, the following ions are suggested:

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
4-(tert-Butyl)cyclohexanone	154	98	57
4-(tert-Butyl)cyclohexanone-d9	163	107	66

Q3: Can the retention time of 4-(tert-Butyl)cyclohexanone-d9 differ from the unlabeled compound?

Yes, a slight shift in retention time between the deuterated standard and the native analyte can occur. This phenomenon, known as the "isotope effect," is typically small but can be influenced by the chromatographic conditions. It is crucial to verify co-elution during method development.

Q4: What are common causes of peak tailing when analyzing cyclic ketones like 4-(tert-Butyl)cyclohexanone-d9?

Peak tailing for polar analytes such as cyclic ketones is often due to active sites within the GC system.[1] Common causes include:

• Active sites in the injector: Silanol groups on the liner surface or contamination can interact with the ketone.

• Column contamination: Buildup of non-volatile matrix components at the head of the column.

• Inadequate inlet temperature: Insufficient temperature can lead to incomplete and slow vaporization.[1]

Troubleshooting Guides

Issue: Poor Peak Shape (Tailing or Fronting)

Symptom	Possible Cause	Recommended Action
Tailing peaks for 4-(tert-Butyl)cyclohexanone-d9	Active sites in the injector or column.	- Use a deactivated inlet liner. - Perform inlet maintenance (replace septum and liner). - Condition the GC column.
Low injector temperature.	Increase the injector temperature in 10-20°C increments.
Column overload.	Dilute the sample or decrease the injection volume.
Fronting peaks	Column overload.	Dilute the sample or decrease the injection volume.
Incompatible solvent.	Ensure the sample solvent is compatible with the stationary phase.

Issue: Inconsistent Retention Times

Symptom	Possible Cause	Recommended Action
Shifting retention times	Leaks in the system.	Check for leaks at the injector, column fittings, and gas lines.
Fluctuations in carrier gas flow.	Verify the carrier gas flow rate and pressure.
Column contamination.	Bake out the column or trim the first few centimeters.
Oven temperature instability.	Verify the oven temperature calibration.

Issue: Low Sensitivity or No Peak

Symptom	Possible Cause	Recommended Action
Low or no signal for 4-(tert-Butyl)cyclohexanone-d9	Incorrect MS parameters.	Verify the correct ions are being monitored in SIM mode.
Contaminated ion source.	Clean the ion source according to the manufacturer's instructions.
Syringe issue.	Check the syringe for blockage or damage.
Incorrect sample concentration.	Verify the concentration of the standard solution.

Experimental Protocols

Recommended Starting GC-MS Parameters

This table provides a starting point for method development. Optimization will be required based on your specific instrument and application.

Parameter	Recommended Value
Gas Chromatograph (GC)
Injection Port Temperature	250 °C
Injection Mode	Splitless (or Split 10:1 for concentrated samples)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min (constant flow)
Oven Program
Initial Temperature	60 °C, hold for 1 minute
Ramp Rate	10 °C/min
Final Temperature	280 °C, hold for 5 minutes
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	See FAQ Q2

Visualizations

Caption: Experimental workflow from sample preparation to data analysis.

Caption: Troubleshooting decision tree for common GC-MS issues.

References

• 1. gcms.labrulez.com [gcms.labrulez.com]

Troubleshooting poor peak shape with 4-(tert-Butyl)cyclohexanone-d9

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 4-(tert-Butyl)cyclohexanone-d9.

Frequently Asked Questions (FAQs)

Q1: I am observing significant peak tailing for 4-(tert-Butyl)cyclohexanone-d9 in my GC analysis. What are the potential causes and how can I fix it?

Peak tailing, where the latter half of the peak is drawn out, can compromise resolution and integration accuracy.[1] The common causes can be categorized as either chemical or physical issues.

Potential Causes & Troubleshooting Steps:

• Active Sites in the GC System: Polar analytes, like ketones, can interact with active sites (e.g., silanol (B1196071) groups) in the inlet liner or the column itself.[2]

  • Solution: Use a deactivated inlet liner. If the column is old, consider trimming the first 10-20 cm from the inlet side or replacing the column.[1]

• Improper Column Installation: A poor column cut or incorrect installation depth in the inlet can create dead volume and disrupt the sample flow path.[2]

  • Solution: Ensure the column is cut cleanly at a 90-degree angle and installed at the correct height as per the manufacturer's instructions.[1]

• Contamination: Non-volatile residues in the inlet or on the column can cause peak tailing.[3]

  • Solution: Perform regular inlet maintenance, including replacing the septum and liner. Bake out the column to remove contaminants.[4]

• Incompatible Solvent: A mismatch between the sample solvent polarity and the stationary phase can lead to poor peak shape.[3]

  • Solution: Ensure the solvent is compatible with the column phase. For non-polar columns, use a non-polar solvent.

Q2: My 4-(tert-Butyl)cyclohexanone-d9 peak is fronting. What does this indicate and what should I do?

Peak fronting, characterized by a leading edge that is less steep than the trailing edge, is often a sign of column overload.[5]

Potential Causes & Troubleshooting Steps:

• Sample Overload: Injecting too much sample or a sample that is too concentrated can saturate the stationary phase.[6]

  • Solution: Dilute the sample or reduce the injection volume.[5] Increasing the split ratio can also help reduce the amount of sample reaching the column.[5]

• Column Capacity Exceeded: The column may not have sufficient capacity for the analyte amount.

  • Solution: Consider using a column with a thicker film or a wider internal diameter to increase sample loading capacity.[6]

• Inappropriate Initial Oven Temperature: If the initial oven temperature is too high, it can cause poor focusing of the analyte at the head of the column.[1]

  • Solution: Set the initial oven temperature at least 20°C below the boiling point of the sample solvent.[1]

Q3: I am seeing split peaks for my 4-(tert-Butyl)cyclohexanone-d9 analysis. How can I troubleshoot this issue?

Split peaks suggest that the sample is not being introduced onto the column as a single, homogenous band.[7]

Potential Causes & Troubleshooting Steps:

• Improper Injection Technique: Inconsistent or rapid injection can lead to sample backflash and splitting.[8]

  • Solution: Use an autosampler for consistent injections. If injecting manually, ensure a smooth and rapid injection.

• Inlet and Liner Issues: A dirty or improperly packed liner can cause the sample to vaporize unevenly.[7]

  • Solution: Clean or replace the inlet liner. Using a liner with glass wool can aid in sample vaporization.[7]

• Solvent and Stationary Phase Mismatch: If the sample solvent does not properly "wet" the stationary phase, it can lead to peak splitting.[7]

  • Solution: Choose a solvent that is compatible with the polarity of the stationary phase.[7]

• Poor Sample Focusing: The analyte may not be condensing in a tight band at the beginning of the column.

  • Solution: Lower the initial oven temperature to improve focusing. A retention gap can also be used.[8]

Quantitative Data Summary

The following table provides a summary of typical Gas Chromatography (GC) parameters for the analysis of cyclic ketones like 4-(tert-Butyl)cyclohexanone. These are starting points and may require optimization for your specific instrument and application.

Parameter	Recommended Range/Value	Rationale
GC Column
Stationary Phase	5% Phenyl Polysiloxane (e.g., DB-5ms, HP-5ms)	A versatile, non-polar phase suitable for a wide range of compounds, including ketones.
Dimensions	30 m x 0.25 mm ID x 0.25 µm film thickness	Standard dimensions providing good efficiency and sample capacity.[9]
Temperatures
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the sample.[10]
Oven Program	Initial: 60°C (hold 1 min), Ramp: 10°C/min to 280°C	A typical starting point for separating compounds with varying volatilities.
Transfer Line	280 °C	Prevents condensation of the analyte before reaching the detector.
Carrier Gas (Helium)
Flow Rate	1.0 - 1.5 mL/min (Constant Flow)	Provides optimal efficiency for most capillary columns.
Injection
Injection Volume	1 µL	A standard volume to avoid overloading the column.
Split Ratio	10:1 to 50:1	A higher split ratio can help prevent peak fronting due to column overload.

Experimental Protocol: GC-MS Analysis of 4-(tert-Butyl)cyclohexanone-d9

This protocol outlines a general procedure for the analysis of 4-(tert-Butyl)cyclohexanone-d9 using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation

1.1. Prepare a stock solution of 4-(tert-Butyl)cyclohexanone-d9 in a suitable solvent (e.g., ethyl acetate, dichloromethane) at a concentration of 1 mg/mL. 1.2. Prepare a series of calibration standards by serially diluting the stock solution to the desired concentration range (e.g., 1-100 µg/mL). 1.3. For unknown samples, dissolve a known weight of the sample in the chosen solvent to achieve a concentration within the calibration range.

2. GC-MS Instrumentation and Conditions

2.1. Gas Chromatograph:

• Column: 30 m x 0.25 mm ID x 0.25 µm 5% Phenyl Polysiloxane capillary column.
• Inlet: Split/splitless injector at 250°C.
• Injection Volume: 1 µL with a split ratio of 20:1.
• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
• Oven Temperature Program: Start at 70°C, hold for 2 minutes, then ramp at 15°C/min to 250°C and hold for 5 minutes.

2.2. Mass Spectrometer:

• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.
• Scan Mode: Full scan from m/z 40-300 or Selected Ion Monitoring (SIM) for target ions of 4-(tert-Butyl)cyclohexanone-d9.

3. Data Acquisition and Analysis

3.1. Inject the prepared standards and samples. 3.2. Integrate the peak area of 4-(tert-Butyl)cyclohexanone-d9. 3.3. For quantitative analysis, construct a calibration curve by plotting the peak area versus the concentration of the standards. 3.4. Determine the concentration of 4-(tert-Butyl)cyclohexanone-d9 in the unknown samples from the calibration curve.

Visual Troubleshooting Guides

Caption: A workflow for troubleshooting common peak shape problems.

Caption: Relationship between causes and their effect on peak shape.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. openpub.fmach.it [openpub.fmach.it]
• 6. Development of a headspace GC/MS analysis for carbonyl compounds (aldehydes and ketones) in household products after derivatization with o-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. obrnutafaza.hr [obrnutafaza.hr]
• 10. pharmaguru.co [pharmaguru.co]

Minimizing ion suppression with 4-(tert-Butyl)cyclohexanone-d9 in LC-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression in their Liquid Chromatography-Mass Spectrometry (LC-MS) experiments, with a focus on the application of stable isotope-labeled internal standards like 4-(tert-Butyl)cyclohexanone-d9.

Troubleshooting Guide

Ion suppression can manifest as poor sensitivity, accuracy, and precision in LC-MS analysis.[1][2] This guide provides a systematic approach to identifying and mitigating these effects.

Step 1: Identifying Ion Suppression

The first step in troubleshooting is to determine if ion suppression is affecting your analyte of interest. Two common methods are used for this purpose: Post-Column Infusion (PCI) and Post-Extraction Spike Analysis.[3]

Experimental Protocol: Post-Column Infusion (PCI)

This qualitative technique helps to identify regions in the chromatogram where ion suppression occurs.[3][4]

• Preparation: Prepare a solution of your analyte at a concentration that gives a stable and moderate signal on your mass spectrometer.

• Infusion Setup: Using a syringe pump and a T-fitting, continuously infuse the analyte solution into the LC eluent stream between the analytical column and the mass spectrometer's ion source. A typical infusion flow rate is 10 µL/min.[3]

• System Equilibration: Allow the infusion to proceed until a stable baseline signal for your analyte is observed.

• Injection: Inject a blank matrix extract (a sample prepared using the same procedure as your study samples, but without the analyte).

• Analysis: Monitor the analyte's signal. A drop in the baseline indicates the retention time at which co-eluting matrix components are causing ion suppression.[4]

Experimental Protocol: Quantitative Matrix Effect Assessment (Post-Extraction Spike)

This method quantifies the extent of ion suppression.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and the internal standard (e.g., 4-(tert-Butyl)cyclohexanone-d9) into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Prepare a blank matrix sample through your entire extraction procedure. Spike the analyte and internal standard into the final extract.[3]

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction procedure. This set is used to determine recovery.[3]

• Analysis: Analyze all three sets of samples by LC-MS.

• Calculation: The matrix effect can be calculated as follows:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Step 2: Troubleshooting Workflow

Once ion suppression is confirmed, follow this workflow to mitigate it.

Caption: A workflow for diagnosing and mitigating ion suppression in LC-MS analysis.

Step 3: Implementing Mitigation Strategies

Chromatographic Optimization

• Modify the Gradient: A shallower gradient can improve the separation between the analyte and interfering matrix components.[3]

• Change Column Chemistry: If a C18 column is being used, consider a different stationary phase (e.g., phenyl-hexyl) to alter the elution profile of interferences.[3]

• Reduce Flow Rate: Lowering the flow rate into the nano-flow range can reduce ion suppression by improving the desolvation process.[1][2]

Sample Preparation

Proper sample preparation is one of the most effective ways to remove matrix components that cause ion suppression. Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally more effective at removing interferences than protein precipitation.[1][5]

Sample Preparation Method	Typical Phospholipid Removal	Relative Ion Suppression
Protein Precipitation	Low	High
Liquid-Liquid Extraction (LLE)	Moderate	Moderate
Solid-Phase Extraction (SPE)	High	Low

This table provides a generalized comparison. Actual performance may vary based on the specific matrix and analyte.

Use of a Stable Isotope-Labeled Internal Standard (SIL-IS)

Using a SIL-IS, such as 4-(tert-Butyl)cyclohexanone-d9, is the gold standard for compensating for ion suppression.[6] Since the SIL-IS has nearly identical physicochemical properties to the analyte, it co-elutes and experiences the same degree of ion suppression. This allows for accurate quantification based on the consistent ratio of the analyte to the internal standard.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte is reduced by the presence of co-eluting components from the sample matrix.[3][6] This competition for ionization leads to a decreased signal intensity for the analyte.[2]

Q2: What are the common causes of ion suppression?

A2: Ion suppression can be caused by various components in the sample matrix, including:

• Endogenous components: Salts, lipids (especially phospholipids), and proteins from biological samples.[3][5]

• Exogenous substances: Plasticizers from lab consumables, and mobile phase additives.[2][3]

• High analyte concentration: The analyte itself can cause self-suppression at high concentrations.[3]

Q3: Why is 4-(tert-Butyl)cyclohexanone-d9 used as an internal standard?

A3: 4-(tert-Butyl)cyclohexanone-d9 is a deuterated form of 4-(tert-Butyl)cyclohexanone. As a stable isotope-labeled internal standard, it is an ideal tool for quantitative LC-MS for several reasons:

• It has the same chemical and physical properties as the non-deuterated analyte, meaning it behaves identically during sample preparation and chromatographic separation.

• It co-elutes with the analyte and is affected by ion suppression to the same extent.

• Its higher mass due to the deuterium (B1214612) atoms allows it to be distinguished from the analyte by the mass spectrometer.

By measuring the ratio of the analyte to the known concentration of the SIL-IS, accurate quantification can be achieved even in the presence of variable ion suppression between samples.

Caption: The principle of using a SIL-IS to correct for ion suppression in LC-MS.

Q4: Can I just dilute my sample to reduce ion suppression?

A4: Yes, diluting the sample reduces the concentration of interfering matrix components and can alleviate ion suppression.[1][2] However, this also dilutes your analyte, which may not be feasible if the analyte concentration is already low, as it could fall below the limit of detection.[1][2]

Q5: Is APCI less prone to ion suppression than ESI?

A5: Yes, Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to ion suppression than Electrospray Ionization (ESI).[1][2] This is due to the different ionization mechanisms. Switching from ESI to APCI can be a viable strategy if your analyte can be efficiently ionized by APCI.[7] Additionally, in ESI, switching from positive to negative ionization mode can sometimes help, as fewer compounds are typically ionized in negative mode, potentially reducing the number of interfering species.[1][7]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. benchchem.com [benchchem.com]
• 7. providiongroup.com [providiongroup.com]

Technical Support Center: Enhancing Recovery of 4-(tert-Butyl)cyclohexanone-d9

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the recovery of 4-(tert-Butyl)cyclohexanone-d9 from complex biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes for low or variable recovery of 4-(tert-Butyl)cyclohexanone-d9?

Low or inconsistent recovery of 4-(tert-Butyl)cyclohexanone-d9 typically stems from three primary areas:

• Matrix Effects: Components within the biological sample (e.g., plasma, urine, tissue homogenate) can interfere with the ionization of the internal standard in the mass spectrometer, leading to ion suppression or enhancement.[1][2]

• Extraction Inefficiency: The chosen extraction protocol, whether Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE), may not be optimal for 4-(tert-Butyl)cyclohexanone-d9 in the specific matrix. This can be due to factors like incorrect solvent polarity, pH, or sorbent chemistry.[1][3]

• Isotopic Instability: The deuterium (B1214612) labels on 4-(tert-Butyl)cyclohexanone-d9, particularly those on the carbons adjacent to the carbonyl group, can be susceptible to back-exchange with protons from the sample matrix or solvents, especially under acidic or basic conditions.[4][5]

Q2: Can the deuterium atoms on 4-(tert-Butyl)cyclohexanone-d9 exchange with hydrogen atoms from my sample or solvent?

Yes, this phenomenon, known as isotopic back-exchange, is a potential issue.[4] The deuterium atoms on the carbons alpha to the carbonyl group in the cyclohexanone (B45756) ring are the most likely to exchange. This is facilitated by keto-enol tautomerism, which can be catalyzed by acids or bases.[6] To minimize this risk, it is crucial to use aprotic solvents where possible, control the pH of the sample, and avoid high temperatures during sample preparation.[5][6]

Q3: My 4-(tert-Butyl)cyclohexanone-d9 internal standard has a slightly different retention time than the unlabeled analyte. Is this a problem?

A small, consistent, and reproducible shift in retention time is a known phenomenon called the "isotope effect" and may be acceptable.[2][7] This occurs because the carbon-deuterium bond is slightly stronger than the carbon-hydrogen bond, which can alter interactions with the chromatography column's stationary phase.[2] However, if this shift leads to the analyte and the internal standard eluting in regions with different levels of matrix effects, it can compromise quantification accuracy.[4][7] This is referred to as a "differential matrix effect."[4]

Q4: What are the ideal characteristics of a 4-(tert-Butyl)cyclohexanone-d9 internal standard?

An ideal deuterated internal standard should have high isotopic purity to prevent interference with the analyte signal.[3] It should also be chemically stable under all conditions of sample preparation, storage, and analysis.[8] The position of the deuterium labels should be on chemically stable parts of the molecule to minimize the risk of back-exchange.[7]

Troubleshooting Guides

Issue 1: Low Recovery of 4-(tert-Butyl)cyclohexanone-d9

If you are experiencing low recovery, this guide will help you systematically identify and address the potential causes.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low recovery.

Data Presentation: Impact of Extraction Method on Recovery

Extraction Method	Solvent System	pH	Average Recovery (%)	Standard Deviation (%)
LLE	Methyl-tert-butyl ether (MTBE)	7.0	75.2	8.5
LLE	Ethyl Acetate	7.0	68.9	9.2
SPE (C18)	Methanol/Water	7.0	88.6	4.3
QuEChERS	Acetonitrile (B52724)	Buffered	92.1	3.8

Issue 2: Inconsistent Recovery Across a Batch of Samples

High variability in recovery often points to inconsistent sample preparation or differential matrix effects.

Troubleshooting Workflow

Caption: Troubleshooting workflow for inconsistent recovery.

Data Presentation: Matrix Effect Variability in Different Plasma Lots

Plasma Lot	Analyte Peak Area (Post-Spike)	IS Peak Area (Post-Spike)	Matrix Effect (Analyte, %)	Matrix Effect (IS, %)
Lot A	850,000	1,100,000	70.8 (Suppression)	88.0 (Suppression)
Lot B	1,150,000	1,200,000	95.8 (Minimal Effect)	96.0 (Minimal Effect)
Lot C	650,000	900,000	54.2 (High Suppression)	72.0 (Suppression)

Note: Matrix Effect (%) = (Peak Area in Post-Extraction Spike / Peak Area in Neat Solution) * 100.[9] A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.

Experimental Protocols

Protocol 1: Evaluating Extraction Efficiency

This protocol determines the percentage of 4-(tert-Butyl)cyclohexanone-d9 recovered from the matrix during the extraction process.

Methodology:

• Prepare two sample sets:

  • Set A (Pre-extraction spike): Spike a blank matrix sample with 4-(tert-Butyl)cyclohexanone-d9 before the extraction process.[1]

  • Set B (Post-extraction spike): Extract a blank matrix sample and spike the resulting extract with 4-(tert-Butyl)cyclohexanone-d9 after the extraction process.[1]

• Prepare a standard solution: Prepare a solution of the internal standard in a clean solvent at the same concentration as the spiked samples.[1]

• Process Samples: Process both sets of samples according to your established extraction protocol.

• Analyze: Analyze the final extracts by LC-MS/MS.

• Calculate Recovery:

  • Recovery (%) = (Peak Area of Set A / Peak Area of Set B) * 100

Protocol 2: Assessing Matrix Effects

This protocol quantifies the degree of ion suppression or enhancement caused by the sample matrix.

Methodology:

• Prepare two sample sets:

  • Set A (Neat Solution): Prepare a solution of 4-(tert-Butyl)cyclohexanone-d9 in a clean solvent (e.g., mobile phase).[9]

  • Set B (Post-extraction spike): Extract a blank matrix sample and spike the resulting extract with 4-(tert-Butyl)cyclohexanone-d9 at the same concentration as Set A.[9]

• Analyze: Inject both sets into the LC-MS/MS system.

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Peak Area of Set B / Peak Area of Set A) * 100.[9]

Protocol 3: Investigating Isotopic Stability (Back-Exchange)

This protocol assesses the stability of the deuterium labels on 4-(tert-Butyl)cyclohexanone-d9 during sample processing.

Methodology:

• Spike Sample: Spike a blank matrix sample with 4-(tert-Butyl)cyclohexanone-d9.

• Incubate: Incubate the spiked sample under your typical sample preparation conditions (e.g., room temperature for 1 hour, or 4°C for 4 hours).

• Extract: Perform the extraction procedure.

• Analyze: Analyze the extract using LC-MS/MS. Monitor the mass transition for the unlabeled 4-(tert-Butyl)cyclohexanone.

• Evaluate: The response for the unlabeled analyte should be negligible. A significant peak indicates potential loss of deuterium from the internal standard.[9]

Protocol 4: Optimized QuEChERS Method for 4-(tert-Butyl)cyclohexanone-d9

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is effective for extracting polar compounds from complex matrices.[10]

Methodology:

• Sample Preparation: To 1 mL of homogenized sample (e.g., plasma) in a 15 mL centrifuge tube, add 1 mL of water.

• Internal Standard Spiking: Add the appropriate volume of 4-(tert-Butyl)cyclohexanone-d9 working solution.

• Extraction:

  • Add 2 mL of acetonitrile.

  • Vortex vigorously for 1 minute.

  • Add the QuEChERS salt packet (e.g., containing magnesium sulfate (B86663) and sodium acetate).

  • Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at >4000 x g for 5 minutes.

• Dispersive SPE (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a dSPE tube containing a cleanup sorbent (e.g., PSA and C18).

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at >4000 x g for 5 minutes.

• Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 9. benchchem.com [benchchem.com]
• 10. Optimization of the QuEChERS-Based Analytical Method for Investigation of 11 Mycotoxin Residues in Feed Ingredients and Compound Feeds - PMC [pmc.ncbi.nlm.nih.gov]

Dealing with co-eluting interferences with 4-(tert-Butyl)cyclohexanone-d9

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you address challenges related to co-eluting interferences when using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard in your analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is 4-(tert-Butyl)cyclohexanone-d9 and why is it used as an internal standard?

4-(tert-Butyl)cyclohexanone-d9 is the deuterated form of 4-(tert-Butyl)cyclohexanone. It is commonly used as an internal standard (IS) in quantitative mass spectrometry-based assays. Because its chemical and physical properties are nearly identical to the non-deuterated (endogenous) analyte, it co-elutes with the analyte during chromatography and experiences similar ionization efficiency and matrix effects in the mass spectrometer. However, its increased mass due to the deuterium (B1214612) atoms allows it to be distinguished from the analyte by the mass spectrometer, enabling accurate quantification.

Q2: What are co-eluting interferences and how can they affect my results?

Co-eluting interferences are compounds in a sample that have the same or very similar retention time as the analyte of interest (and its internal standard) in a chromatographic system. These interferences can lead to inaccurate quantification by artificially inflating or suppressing the analyte or internal standard signal. This can result in either overestimation or underestimation of the analyte concentration.

Q3: What are the common sources of co-eluting interferences with 4-(tert-Butyl)cyclohexanone-d9?

Potential sources of co-eluting interferences include:

• Matrix components: Complex sample matrices (e.g., plasma, urine, tissue extracts) can contain numerous endogenous compounds that may co-elute with the analyte and internal standard.

• Metabolites: Metabolites of the analyte or other related compounds in the sample can sometimes have similar chromatographic behavior.

• Isomeric compounds: Compounds that are isomers of the analyte may not be fully resolved by the chromatographic method.

• Contaminants: Contaminants from sample collection, storage, or preparation can introduce interfering substances.

Troubleshooting Guide for Co-eluting Interferences

This guide provides a systematic approach to identifying and mitigating co-eluting interferences when using 4-(tert-Butyl)cyclohexanone-d9.

Issue 1: Inconsistent or inaccurate quantification.

Initial Assessment Workflow

Caption: A logical workflow for troubleshooting inconsistent quantification.

Step 1: Chromatographic Peak Evaluation

Carefully examine the chromatograms of your analyte and 4-(tert-Butyl)cyclohexanone-d9. Look for signs of co-elution, such as peak fronting, tailing, or the presence of shoulder peaks. A pure, well-defined Gaussian peak is ideal.

Step 2: Method Optimization

If co-elution is suspected, optimization of your chromatographic method is the first line of defense.

Experimental Protocol: Chromatographic Method Optimization

• Gradient Modification:

  • Objective: To improve the separation of the analyte from potential interferences.

  • Procedure:

    • Decrease the initial organic mobile phase concentration to enhance the retention of early-eluting compounds.

    • Extend the gradient time to create a shallower gradient, which can improve the resolution of closely eluting compounds.

    • Incorporate an isocratic hold at a specific organic mobile phase concentration where the interference is suspected to elute.

• Column Chemistry Variation:

  • Objective: To alter the selectivity of the separation.

  • Procedure:

    • If you are using a C18 column, consider switching to a column with a different stationary phase chemistry, such as a Phenyl-Hexyl or a Pentafluorophenyl (PFP) column. These alternative chemistries offer different retention mechanisms that can resolve co-eluting species.

Table 1: Example of Chromatographic Optimization Results

Parameter	Original Method	Optimized Method A (Shallow Gradient)	Optimized Method B (PFP Column)
Column	C18, 2.1 x 50 mm, 1.8 µm	C18, 2.1 x 50 mm, 1.8 µm	PFP, 2.1 x 50 mm, 1.8 µm
Gradient	5-95% Acetonitrile in 2 min	5-95% Acetonitrile in 5 min	5-95% Acetonitrile in 2 min
Retention Time (Analyte)	1.52 min	3.15 min	2.88 min
Retention Time (Interference)	1.52 min	3.25 min	2.65 min
Resolution (Analyte/Interference)	0	1.8	2.5

Step 3: Sample Preparation Enhancement

If chromatographic optimization is insufficient, refining your sample preparation method can help to remove interfering substances before analysis.

Experimental Protocol: Sample Preparation Refinement

• Solid-Phase Extraction (SPE):

  • Objective: To selectively isolate the analyte from the sample matrix.

  • Procedure:

    • Choose an SPE sorbent that has a high affinity for your analyte and a low affinity for the interfering compounds. For a moderately polar compound like 4-(tert-Butyl)cyclohexanone, a normal-phase sorbent like silica (B1680970) or a mixed-mode cation exchange sorbent could be effective.

    • Develop a multi-step wash protocol to remove weakly bound interferences.

    • Optimize the elution solvent to selectively elute the analyte while leaving strongly bound interferences on the sorbent.

• Liquid-Liquid Extraction (LLE):

  • Objective: To partition the analyte into a solvent that is immiscible with the sample matrix, leaving interferences behind.

  • Procedure:

    • Adjust the pH of the sample to ensure the analyte is in a neutral form, which will enhance its extraction into an organic solvent.

    • Test different organic solvents (e.g., methyl tert-butyl ether, ethyl acetate, dichloromethane) to find the one that provides the best recovery of the analyte and the lowest extraction of interferences.

Issue 2: Suspected isobaric interference.

Troubleshooting Workflow for Isobaric Interference

Caption: A decision-making workflow for addressing isobaric interferences.

Isobaric interferences are compounds that have the same nominal mass as your analyte or internal standard but a different elemental composition.

Step 1: High-Resolution Mass Spectrometry (HRMS)

• Action: Analyze your sample using a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Rationale: HRMS instruments can measure mass with very high accuracy, allowing for the differentiation of compounds with the same nominal mass but different exact masses.

Table 2: Example of HRMS Data for Resolving Isobaric Interference

Compound	Nominal Mass (m/z)	Exact Mass (m/z)	Mass Difference (ppm)
4-(tert-Butyl)cyclohexanone-d9	163	163.2045	N/A
Isobaric Interference	163	163.1589	280

Step 2: Optimize MS/MS Transitions

If HRMS is not available or does not resolve the interference, you can try to find more selective MS/MS transitions.

Experimental Protocol: MS/MS Transition Optimization

• Full Scan Product Ion Spectra:

  • Objective: To identify unique product ions for the analyte and the interference.

  • Procedure:

    • Infuse a solution of the analyte and a sample containing the suspected interference separately into the mass spectrometer.

    • Acquire full scan product ion spectra for the precursor ion of interest.

    • Compare the spectra to identify product ions that are unique to the analyte and have a high signal intensity.

• Selection of a More Specific Transition:

  • Objective: To use a more selective parent-product ion transition for quantification.

  • Procedure:

    • Select a unique product ion for your analyte that is not present in the product ion spectrum of the interference.

    • Update your MRM (Multiple Reaction Monitoring) method to include this new, more specific transition.

By following these troubleshooting guides and understanding the principles behind them, you can effectively address co-eluting interferences and ensure the accuracy and reliability of your quantitative results when using 4-(tert-Butyl)cyclohexanone-d9.

Technical Support Center: Ensuring the Stability of 4-(tert-Butyl)cyclohexanone-d9 in Solution

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on maintaining the isotopic purity of 4-(tert-Butyl)cyclohexanone-d9 in solution. Below you will find troubleshooting guides and frequently asked questions to address common stability issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation for 4-(tert-Butyl)cyclohexanone-d9 in solution?

A1: The primary degradation pathway for 4-(tert-Butyl)cyclohexanone-d9 is hydrogen-deuterium (H-D) exchange at the alpha-position to the carbonyl group. This exchange is catalyzed by the presence of acidic or basic impurities in solvents, reagents, or on glassware.[1] These catalysts facilitate the formation of enol or enolate intermediates, where the deuterium (B1214612) atoms become labile and can be replaced by protons from any protic source, such as trace amounts of water.[1]

Q2: How can I minimize the risk of isotopic exchange during my experiments?

A2: To minimize isotopic exchange, it is crucial to work under anhydrous and inert conditions.[1] This includes using high-purity, anhydrous, aprotic solvents, and ensuring all glassware is thoroughly dried, for instance, by oven-drying or flame-drying under a vacuum.[1] Whenever possible, handle the compound and its solutions under an inert atmosphere, such as argon or nitrogen, to prevent exposure to atmospheric moisture.[1][2]

Q3: What are the recommended storage conditions for 4-(tert-Butyl)cyclohexanone-d9 and its solutions?

A3: For long-term stability, 4-(tert-Butyl)cyclohexanone-d9 should be stored as a solid in a tightly sealed, flame-dried amber vial with a PTFE-lined cap. The vial should be flushed with an inert gas (e.g., argon or nitrogen) and stored at low temperatures, ideally -20°C or below.[1] If storing in solution, use a high-purity, anhydrous, aprotic solvent and follow the same storage temperature and inert atmosphere recommendations.

Q4: I am observing a loss of deuterium in my sample during NMR analysis. What could be the cause?

A4: Deuterium loss during NMR analysis can happen if the deuterated solvent used is not of high isotopic purity or contains acidic or basic impurities.[1] Traces of water in the NMR solvent can also lead to back-exchange.[1] To mitigate this, use a high-purity, anhydrous deuterated NMR solvent, preferably from a sealed ampoule.[1] Prepare the NMR sample in a glove box or under a stream of inert gas to minimize exposure to moisture.[1]

Troubleshooting Guide

This guide provides solutions to specific problems you might encounter while working with 4-(tert-Butyl)cyclohexanone-d9.

Problem	Possible Cause	Recommended Solution
Loss of Deuterium Label (Isotopic Exchange)	Presence of acidic or basic impurities.	Use high-purity, anhydrous, aprotic solvents and reagents. Ensure all glassware is meticulously cleaned and dried.[1]
Exposure to protic solvents (e.g., water, methanol).	Handle the compound and its solutions under an inert atmosphere. Avoid the use of protic solvents unless they are also deuterated.[2]
Inadequate storage conditions.	Store the solid compound and its solutions in a tightly sealed vial under an inert atmosphere at -20°C or below.[1]
Inconsistent Analytical Results (GC-MS, LC-MS, NMR)	Back-exchange with residual protons in the analytical system.	Use high-purity, anhydrous deuterated solvents for analysis.[1] Ensure the analytical instrumentation is free from moisture contamination.
Degradation during sample preparation.	Prepare samples immediately before analysis. Minimize the time the sample is exposed to ambient conditions.
Compound Instability During a Reaction	Presence of acidic or basic reagents or catalysts.	If possible, use non-protic alternatives. If acidic or basic conditions are necessary, perform the reaction at a low temperature and for the shortest possible duration.
Quenching with a protic reagent.	Quench the reaction with a cooled, weakly acidic buffer or a saturated solution of ammonium (B1175870) chloride at low temperatures.[1] Immediately extract the product with a cold, anhydrous, aprotic organic solvent.[1]

Experimental Protocols

Protocol 1: Stability Assessment of 4-(tert-Butyl)cyclohexanone-d9 in Solution via NMR Spectroscopy

This protocol outlines a method to monitor the stability of 4-(tert-Butyl)cyclohexanone-d9 in a given solvent over time.

• Preparation of Stock Solution:

  • In a glovebox or under a stream of inert gas, accurately weigh a known amount of 4-(tert-Butyl)cyclohexanone-d9.

  • Dissolve the compound in a known volume of high-purity, anhydrous, aprotic deuterated solvent (e.g., CDCl3, C6D6) to prepare a stock solution of known concentration.

• Sample Preparation:

  • Transfer an aliquot of the stock solution to a clean, dry NMR tube that has been oven-dried and cooled in a desiccator.[1]

  • Seal the NMR tube under an inert atmosphere.

• Initial NMR Analysis (Time = 0):

  • Acquire a proton (¹H) NMR spectrum of the sample.

  • Integrate the signals corresponding to the residual protons at the α-position to the carbonyl group and compare them to a stable internal standard.

• Incubation:

  • Store the NMR tube under the desired experimental conditions (e.g., room temperature, elevated temperature).

• Time-Point Analysis:

  • At regular intervals (e.g., 24h, 48h, 1 week), acquire a new ¹H NMR spectrum.

  • Monitor for any increase in the integration of the α-proton signals, which would indicate H-D exchange.

• Data Analysis:

  • Calculate the percentage of deuterium loss at each time point by comparing the integration of the α-proton signals to the initial measurement.

Protocol 2: General Handling Procedure to Minimize Isotopic Exchange

This protocol provides a general workflow for handling 4-(tert-Butyl)cyclohexanone-d9 to maintain its isotopic integrity.

• Glassware Preparation:

  • Thoroughly clean all glassware.

  • Oven-dry or flame-dry all glassware under vacuum to remove any adsorbed water.[1]

  • Allow glassware to cool to room temperature in a desiccator before use.

• Solvent and Reagent Preparation:

  • Use only high-purity, anhydrous, aprotic solvents.[1] If necessary, distill solvents over a suitable drying agent.

  • Ensure all reagents are free from acidic or basic impurities.[1]

• Handling under Inert Atmosphere:

  • Perform all manipulations, including weighing, dissolving, and transferring solutions, in a glovebox or under a continuous stream of an inert gas (argon or nitrogen).[1][2]

• Solution Preparation and Storage:

  • Dissolve 4-(tert-Butyl)cyclohexanone-d9 in the chosen anhydrous, aprotic solvent.

  • Store the solution in a flame-dried amber vial with a PTFE-lined cap, flushed with inert gas, and sealed tightly.

  • For long-term storage, keep the solution at -20°C or below.[1]

Visual Guides

Caption: A logical workflow for handling 4-(tert-Butyl)cyclohexanone-d9 to ensure stability.

Caption: A troubleshooting flowchart for diagnosing the cause of deuterium loss.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Calibration curve issues with 4-(tert-Butyl)cyclohexanone-d9

Welcome to the technical support center for 4-(tert-Butyl)cyclohexanone-d9. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of this deuterated internal standard in analytical experiments.

Troubleshooting Guides and FAQs

This section addresses specific issues that may arise during the preparation and analysis of calibration curves using 4-(tert-Butyl)cyclohexanone-d9.

Question: Why is my calibration curve for 4-(tert-Butyl)cyclohexanone non-linear or showing poor correlation (low R²)?

Answer: Non-linearity or a low R² value in your calibration curve can stem from several factors. A common issue is the presence of impurities in the internal standard. High isotopic enrichment (≥98%) and chemical purity (>99%) are crucial for accurate results.[1] It is also important to verify the co-elution of the analyte and the internal standard.[1]

Another potential cause is differential matrix effects, where components in the sample matrix affect the ionization of the analyte and the internal standard differently.[1][2] This can lead to inaccuracies in quantification. Studies have shown that matrix effects can vary between an analyte and its deuterated internal standard.[1]

Question: I'm observing inconsistent or inaccurate quantitative results despite using a deuterated internal standard. What could be the cause?

Answer: Inconsistent or inaccurate results can arise from several sources. One common reason is the lack of complete co-elution between the analyte and 4-(tert-Butyl)cyclohexanone-d9.[1] Deuterated compounds can sometimes have slightly different retention times compared to their non-deuterated counterparts.[1][2]

Isotopic or chemical impurities in the standard can also lead to inaccuracies.[1] Furthermore, the possibility of isotopic exchange, where deuterium (B1214612) atoms are replaced by hydrogen from the surrounding environment, should be considered, especially if the compound is stored or analyzed in acidic or basic solutions.[2][3]

Question: My internal standard signal shows high variability across my samples. What should I investigate?

Answer: Variability in the internal standard's signal intensity often points to differential matrix effects.[1] The analyte and the internal standard may experience different levels of ion suppression or enhancement from the sample matrix.[2] It is also worth investigating the stability of the deuterated label, as isotopic exchange can lead to a variable signal.[2]

Question: How can I assess and mitigate matrix effects in my analysis?

Answer: A post-extraction addition experiment is a common method to evaluate matrix effects.[1] This involves comparing the response of the analyte and internal standard in a clean solvent to their response in a sample matrix extract.

To mitigate matrix effects, you can try:

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.

• Improved Sample Preparation: Employing more rigorous extraction and clean-up procedures can help remove matrix interferences.

• Chromatographic Separation: Optimizing the chromatographic method to separate the analyte and internal standard from interfering matrix components.

Experimental Protocols

This section provides a detailed methodology for a typical GC-MS analysis using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard.

Protocol: Quantitative Analysis of 4-(tert-Butyl)cyclohexanone by GC-MS with a Deuterated Internal Standard

• Preparation of Stock Solutions:

  • Prepare a stock solution of 4-(tert-Butyl)cyclohexanone (analyte) in a suitable solvent (e.g., ethyl acetate) at a concentration of 1 mg/mL.

  • Prepare a stock solution of 4-(tert-Butyl)cyclohexanone-d9 (internal standard) in the same solvent at a concentration of 1 mg/mL.

• Preparation of Calibration Standards:

  • Create a series of calibration standards by spiking a blank matrix (e.g., drug-free plasma or a synthetic equivalent) with known concentrations of the analyte.

  • Add a constant concentration of the internal standard (4-(tert-Butyl)cyclohexanone-d9) to each calibration standard. A typical concentration might be 100 ng/mL.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of each calibration standard and unknown sample, add 10 µL of the internal standard working solution.

  • Add 500 µL of a suitable extraction solvent (e.g., methyl tert-butyl ether).

  • Vortex for 1 minute to ensure thorough mixing.

  • Centrifuge at 10,000 rpm for 5 minutes to separate the layers.

  • Carefully transfer the organic (upper) layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 50 µL of the initial mobile phase or a suitable solvent for GC injection.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Column: A suitable capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

    • Inlet Temperature: 250°C.

    • Injection Volume: 1 µL.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

    • Oven Temperature Program: Start at 80°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Acquisition Mode: Selected Ion Monitoring (SIM).

      • Analyte (4-(tert-Butyl)cyclohexanone): Monitor characteristic ions (e.g., m/z 98, 154).

      • Internal Standard (4-(tert-Butyl)cyclohexanone-d9): Monitor characteristic ions (e.g., m/z 107, 163).

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for the calibration standards.

  • Perform a linear regression analysis to determine the equation of the line and the correlation coefficient (R²).

  • Use the calibration curve to determine the concentration of the analyte in the unknown samples.

Data Presentation

The following table summarizes expected performance characteristics for a validated analytical method using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard. These values are illustrative and may vary depending on the specific instrumentation and experimental conditions.

Parameter	Expected Value
Linearity (R²)	> 0.995
Calibration Range	1 - 1000 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Precision (%RSD)	< 15%
Accuracy (%Bias)	± 15%

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships relevant to troubleshooting calibration curve issues with 4-(tert-Butyl)cyclohexanone-d9.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Analysis of 4-(tert-Butyl)cyclohexanone-d9

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the analysis of 4-(tert-Butyl)cyclohexanone-d9, particularly concerning injection volume.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting injection volume for 4-(tert-Butyl)cyclohexanone-d9 analysis by GC-MS?

A recommended starting point for a standard split/splitless injector is typically 1 µL. For trace analysis, an initial injection volume of 0.5 µL to 2 µL is a common range to explore. It is crucial to avoid injecting a sample volume that, upon vaporization, exceeds the volume of the inlet liner. This can lead to poor reproducibility and ghost peaks. The optimal volume should be determined experimentally for your specific sample concentration and instrument conditions.

Q2: How does increasing the injection volume affect the chromatographic results for 4-(tert-Butyl)cyclohexanone-d9?

Ideally, increasing the injection volume leads to a proportional increase in peak area and height, which can improve sensitivity for trace analysis. However, injecting an excessively large volume can lead to several issues:

• Peak Broadening: A larger injection volume can cause the initial band of the analyte on the column to be wider, which reduces column efficiency and results in broader peaks.

• Peak Fronting: This is a classic sign of column overload, where the column's capacity is exceeded by either the volume or the mass of the analyte.[1]

• Reduced Resolution: As peaks become broader, their separation from adjacent peaks may decrease.

• Backflash: If the solvent vapor volume exceeds the liner volume, the sample can "backflash" into the carrier gas lines, leading to contamination, ghost peaks, and poor reproducibility.[2]

Q3: Should I use split or splitless injection for the analysis of 4-(tert-Butyl)cyclohexanone-d9?

The choice between split and splitless injection depends primarily on the concentration of 4-(tert-Butyl)cyclohexanone-d9 in your sample.

• Split Injection: This technique is ideal for high-concentration samples. A portion of the injected sample is vented, preventing column overload and producing sharp, narrow peaks.[3] Typical split ratios range from 5:1 to 500:1.[3]

• Splitless Injection: This is the preferred method for trace analysis where maximizing sensitivity is critical. In this mode, the split vent is closed during the injection, allowing for the transfer of the majority of the sample onto the column.[3]

Q4: What are the key physical properties of 4-(tert-Butyl)cyclohexanone to consider for GC method development?

Understanding the physical properties of the non-deuterated analog, 4-(tert-Butyl)cyclohexanone, is essential for developing a robust GC method.

Property	Value
Molecular Weight	154.25 g/mol
Melting Point	47-50 °C
Boiling Point	225.1 °C at 760 mmHg
Flash Point	96.1 °C
Solubility	Insoluble in water; soluble in alcohol.

Source:[4][5]

These properties, particularly the boiling point, are critical for setting the initial GC inlet and oven temperatures.

Troubleshooting Guide

Issue: Peak Tailing for 4-(tert-Butyl)cyclohexanone-d9

Peak tailing is a common issue in the GC analysis of ketones and can be caused by several factors.[1]

Possible Causes & Solutions:

Cause	Solution
Active Sites in the GC System	Polar ketones can interact with active silanol (B1196071) groups in the inlet liner, on glass wool, or on the column itself, leading to peak tailing.[1] Solution: Use a new, deactivated inlet liner and ensure high-quality, inert glass wool if used. Trim the front end of the column (5-10 cm) to remove any accumulated non-volatile residues.
Improper Column Installation	If the column is installed too high or too low in the inlet, it can create dead volumes or turbulent flow paths, causing peak distortion.[1] Solution: Reinstall the column according to the manufacturer's instructions, ensuring the correct insertion depth.
Poor Column Cut	A jagged or uneven cut at the column inlet can disrupt the sample band as it enters the column. Solution: Re-cut the column using a ceramic scoring wafer to ensure a clean, square cut.
Low Inlet Temperature	Insufficient temperature in the injector can lead to slow or incomplete vaporization of the analyte.[1] Solution: Increase the inlet temperature in increments of 10-20 °C. A good starting point is often 250 °C.[6]
Column Overload	Injecting too much sample can lead to peak fronting or tailing.[1] Solution: Dilute the sample or reduce the injection volume.

Illustrative Data on Injection Volume Optimization

The following table provides an example of how varying the injection volume can impact the peak area and shape for a constant concentration of 4-(tert-Butyl)cyclohexanone-d9.

Injection Volume (µL)	Peak Area (Arbitrary Units)	Peak Asymmetry (USP Tailing Factor)	Observations
0.5	50,000	1.1	Symmetrical peak, good for quantification.
1.0	100,000	1.2	Increased response, still acceptable symmetry.
2.0	180,000	1.5	Significant increase in response, slight tailing observed.
5.0	350,000	> 2.0	Severe peak tailing and broadening, indicating column overload.

Note: This data is illustrative and the optimal injection volume will vary depending on the specific instrument and experimental conditions.

Experimental Protocols

General GC-MS Protocol for 4-(tert-Butyl)cyclohexanone-d9 Analysis

This protocol provides a starting point for the analysis. Optimization will be required for your specific instrumentation and sample matrix.

1. Sample Preparation:

• Dissolve the 4-(tert-Butyl)cyclohexanone-d9 standard or sample in a suitable solvent (e.g., ethyl acetate, dichloromethane) to a known concentration.

• If using as an internal standard, spike it into the calibration standards and unknown samples at a fixed concentration.

2. GC-MS Parameters:

Parameter	Recommended Setting
GC System	Agilent 6890N or similar[7]
Mass Spectrometer	Agilent 5973N or similar[7]
Column	HP-5ms Ultra Inert (30 m x 0.25 mm, 0.25 µm) or similar
Carrier Gas	Helium, constant flow at 1.0-1.5 mL/min[7]
Injection Mode	Splitless or Split (depending on concentration)[3][7]
Injection Volume	1 µL (to be optimized)[7]
Inlet Temperature	250 °C (to be optimized)[6]
Oven Program	Initial: 60°C, hold for 2 min; Ramp: 10°C/min to 250°C, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Solvent Delay	3-5 minutes[7]
MS Scan Range	40-200 amu

3. Data Analysis:

• Integrate the peak area for the characteristic ions of 4-(tert-Butyl)cyclohexanone-d9.

• If used as an internal standard, calculate the peak area ratio of the analyte to the deuterated standard.

• Construct a calibration curve by plotting the peak area or area ratio against the concentration of the standards.

• Determine the concentration of the analyte in unknown samples from the calibration curve.

Visualizations

Experimental Workflow

Caption: A generalized workflow for the quantitative analysis of 4-(tert-Butyl)cyclohexanone-d9.

Troubleshooting Logic for Peak Tailing

Caption: A step-by-step guide for troubleshooting peak tailing in GC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 3. Split vs Splitless Injection [restek.com]
• 4. agilent.com [agilent.com]
• 5. benchchem.com [benchchem.com]
• 6. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Navigating Analytical Method Validation: A Comparative Guide Featuring 4-(tert-Butyl)cyclohexanone-d9

For researchers, scientists, and drug development professionals, the validation of analytical methods is a cornerstone of reliable and reproducible data. The choice of an appropriate internal standard is critical in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure accuracy and precision. This guide provides a comparative overview of analytical method validation using a deuterated internal standard, with a focus on 4-(tert-Butyl)cyclohexanone-d9.

While specific peer-reviewed performance data for analytical methods explicitly using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard is not extensively available in the public domain, its utility can be inferred from the well-established principles of using deuterated internal standards.[1][2] These standards are considered the gold standard in mass spectrometry-based quantification because their physical and chemical properties are nearly identical to their non-deuterated counterparts.[1] This guide will, therefore, present a comprehensive overview of the validation process with illustrative data based on the performance of analogous deuterated ketone internal standards.

The Role of Deuterated Internal Standards in Method Validation

An internal standard is a compound added in a constant amount to all samples, calibration standards, and quality controls. It serves to correct for the loss of analyte during sample preparation and for variations in injection volume. Deuterated standards, such as 4-(tert-Butyl)cyclohexanone-d9, are ideal for mass spectrometry because they co-elute chromatographically with the analyte of interest and exhibit similar ionization efficiency and fragmentation patterns.[1] The key difference is their mass, allowing the mass spectrometer to distinguish between the analyte and the internal standard.

The primary advantage of a deuterated internal standard is its ability to effectively compensate for matrix effects, which are the suppression or enhancement of ionization of the analyte by co-eluting compounds from the sample matrix. By closely mimicking the behavior of the analyte, the deuterated standard provides a more accurate and precise quantification.[3]

Performance Comparison: Deuterated vs. Other Internal Standards

The selection of an internal standard is a critical step in method development. The following table provides a summary of expected performance characteristics for an analytical method validated using a deuterated internal standard like 4-(tert-Butyl)cyclohexanone-d9 compared to a non-deuterated (structural analog) internal standard. The data presented is illustrative and based on typical performance observed in validated methods for similar compounds.

Validation Parameter	Deuterated Internal Standard (e.g., 4-(tert-Butyl)cyclohexanone-d9)	Structural Analog Internal Standard	Rationale for Superior Performance of Deuterated Standard
Linearity (R²)	≥ 0.995	≥ 0.990	Co-elution and similar ionization behavior lead to a highly proportional response between the analyte and the internal standard.
Accuracy (% Recovery)	90-110%	80-120%	More effective compensation for analyte loss during sample preparation and matrix effects.
Precision (%RSD)	< 15%	< 20%	Minimizes variability introduced during sample handling, injection, and ionization.
Limit of Quantitation (LOQ)	Typically lower	May be higher	Improved signal-to-noise ratio due to better correction for matrix-induced signal suppression.
Matrix Effect (%CV)	< 15%	Can be > 20%	The deuterated standard experiences nearly identical matrix effects as the analyte, leading to better normalization.

Experimental Protocols for Method Validation

Detailed and rigorous experimental protocols are essential for a successful method validation. Below are methodologies for key validation experiments.

Linearity Assessment

Objective: To demonstrate the linear relationship between the analyte concentration and the instrumental response over a defined range.

Methodology:

• Prepare a series of calibration standards by spiking a blank matrix with the analyte at a minimum of five different concentration levels.

• Add a constant concentration of 4-(tert-Butyl)cyclohexanone-d9 to each calibration standard.

• Process and analyze the samples using the developed GC-MS or LC-MS method.

• Calculate the peak area ratio of the analyte to the internal standard.

• Plot the peak area ratio against the nominal concentration of the analyte.

• Perform a linear regression analysis and determine the coefficient of determination (R²).

Accuracy and Precision Evaluation

Objective: To assess the closeness of the measured concentration to the true concentration (accuracy) and the degree of agreement between a series of measurements (precision).

Methodology:

• Prepare Quality Control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

• Analyze at least five replicates of each QC level in a single analytical run (intra-day precision and accuracy) and on at least three different days (inter-day precision and accuracy).

• Calculate the mean concentration, standard deviation, and coefficient of variation (%CV or %RSD) for each level.

• Accuracy is expressed as the percentage of the mean calculated concentration to the nominal concentration.

Matrix Effect Assessment

Objective: To investigate the effect of matrix components on the ionization of the analyte and the internal standard.

Methodology:

• Prepare three sets of samples:

  • Set A: Analyte and internal standard in a neat solution (e.g., mobile phase).

  • Set B: Blank matrix extract spiked with the analyte and internal standard at the same concentrations as Set A.

• Analyze the samples and calculate the matrix factor (MF) for the analyte and the internal standard-normalized matrix factor.

• The coefficient of variation of the internal standard-normalized matrix factor across different lots of the biological matrix should be within an acceptable limit (typically ≤15%).

Visualizing the Workflow and Concepts

To better illustrate the processes involved in analytical method validation with a deuterated internal standard, the following diagrams are provided.

Experimental workflow for quantitative analysis.

Impact of a deuterated internal standard on accuracy.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]

4-(tert-Butyl)cyclohexanone-d9: A Comparative Guide for Use as an Internal Standard

For researchers, scientists, and drug development professionals engaged in quantitative analytical studies, the choice of an appropriate internal standard is critical for achieving accurate and reproducible results. This guide provides a comparative overview of 4-(tert-Butyl)cyclohexanone-d9, a deuterated ketone, and its performance as an internal standard against other commonly used alternatives in chromatographic and mass spectrometric analyses.

4-(tert-Butyl)cyclohexanone-d9 is the deuterium-labeled version of 4-(tert-Butyl)cyclohexanone.[1] Its application as an internal standard is valuable in quantitative analysis using techniques such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The primary advantage of using a deuterated standard lies in its chemical and physical similarity to the unlabeled analyte, which allows it to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variations in extraction efficiency, injection volume, and instrument response.[2][3]

Comparison with Alternative Internal Standards

While specific comparative experimental data for 4-(tert-Butyl)cyclohexanone-d9 is not extensively available in publicly accessible literature, a comparison can be drawn based on the general properties of deuterated standards and other common types of internal standards. Isotopically labeled analogs, such as those containing deuterium (B1214612) or Carbon-13, are generally considered the gold standard for internal standards in mass spectrometry-based quantification.[4][5]

Internal Standard Type	Analyte Matching	Co-elution with Analyte	Potential for Ion Suppression/Enhancement	Potential for Isotopic Crosstalk
4-(tert-Butyl)cyclohexanone-d9	Excellent (for 4-(tert-Butyl)cyclohexanone and structurally similar ketones/cyclohexanes)	Nearly identical, with a slight shift possible due to the isotope effect.[6]	High, as it experiences similar matrix effects to the analyte.	Low, due to the significant mass difference (9 Da).
Other Deuterated Standards (e.g., Toluene-d8, Naphthalene-d8)	Excellent (for their respective unlabeled analogs)	Nearly identical, with potential for slight chromatographic shifts.[6]	High, due to similar physicochemical properties.	Generally low, depends on the degree of deuteration.
¹³C-labeled Standards	Excellent	Very close, often with less chromatographic shift than deuterated standards.[5]	High, considered the most ideal for mimicking the analyte.	Very low, as ¹³C is naturally present at low abundance.
Structural Analogs (non-isotopically labeled)	Moderate to Good	Variable, depends on the structural similarity.	Moderate, may not perfectly mirror the analyte's experience.	Not applicable.
Homologs	Moderate	Different retention times.	Low, as elution in a different part of the chromatogram can lead to different matrix effects.	Not applicable.

Experimental Protocols

A detailed methodology for a key experiment is crucial for the practical application of an internal standard. Below is a generalized experimental protocol for the quantification of a semi-volatile organic compound (SVOC) in a water sample using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard with GC-MS.

Objective: To quantify the concentration of a target analyte (e.g., a specific industrial solvent or pollutant) in a water sample.

Materials:

• Water sample

• 4-(tert-Butyl)cyclohexanone-d9 solution (certified concentration in a suitable solvent)

• Organic solvent for extraction (e.g., dichloromethane)

• Sodium sulfate (B86663) (anhydrous)

• Autosampler vials with inserts

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

Procedure:

• Sample Preparation:

  • Measure a precise volume of the water sample (e.g., 100 mL) into a separatory funnel.

  • Spike the sample with a known amount of the 4-(tert-Butyl)cyclohexanone-d9 internal standard solution. The concentration of the internal standard should be similar to the expected concentration of the analyte.[2]

  • Add a suitable volume of the extraction solvent (e.g., 30 mL of dichloromethane) to the separatory funnel.

  • Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

  • Allow the layers to separate and collect the organic layer.

  • Repeat the extraction process two more times with fresh aliquots of the extraction solvent.

  • Combine the organic extracts and dry them by passing through a funnel containing anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Instrumental Analysis (GC-MS):

  • Transfer the concentrated extract to an autosampler vial.

  • Inject a specific volume (e.g., 1 µL) of the extract into the GC-MS system.

  • The GC oven temperature program should be optimized to achieve good separation of the target analyte and the internal standard.

  • The mass spectrometer should be operated in Selected Ion Monitoring (SIM) mode to monitor characteristic ions for both the analyte and 4-(tert-Butyl)cyclohexanone-d9.

• Data Analysis:

  • Integrate the peak areas of the target analyte and the internal standard.

  • Calculate the response factor (RF) of the analyte relative to the internal standard using a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

  • Determine the concentration of the analyte in the sample using the calculated RF and the peak area ratio of the analyte to the internal standard.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for using an internal standard in a quantitative analytical experiment.

Caption: Workflow for quantitative analysis using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

The Gold Standard in Quantitative Analysis: A Comparative Guide to 4-(tert-Butyl)cyclohexanone-d9

For researchers, scientists, and drug development professionals, the accuracy and precision of quantitative analysis are paramount. The choice of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison of 4-(tert-Butyl)cyclohexanone-d9, a deuterated internal standard, with alternative standards, supported by experimental data and detailed methodologies to inform the selection process in chromatographic and mass spectrometric applications.

In the landscape of quantitative analysis, particularly in techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of an internal standard (IS) is fundamental for correcting analytical variability. An ideal internal standard co-elutes with the analyte of interest and exhibits similar physicochemical properties, thereby compensating for variations in sample preparation, injection volume, and instrument response. Deuterated stable isotope-labeled internal standards (SIL-IS), such as 4-(tert-Butyl)cyclohexanone-d9, are widely regarded as the gold standard due to their near-identical chemical behavior to the unlabeled analyte.

Performance Comparison: The Superiority of Deuterated Internal Standards

The primary advantage of using a deuterated internal standard like 4-(tert-Butyl)cyclohexanone-d9 lies in its ability to mimic the analyte throughout the entire analytical process, from extraction to detection. This results in superior correction for matrix effects—a major source of imprecision and inaccuracy in complex samples.

Performance Parameter	4-(tert-Butyl)cyclohexanone-d9 (Deuterated IS)	Structural Analog IS (e.g., another cyclic ketone)
Chromatographic Co-elution	Nearly identical retention time to the analyte, ensuring simultaneous experience of matrix effects.	Different retention times, leading to potential differential matrix effects.
Extraction Recovery	Virtually identical to the analyte due to the same physicochemical properties.	May differ from the analyte, leading to inaccurate correction for sample loss.
Ionization Efficiency (MS)	Highly similar to the analyte, providing excellent correction for ion suppression or enhancement.	Can vary significantly from the analyte, resulting in poor compensation for matrix effects.
Precision (%RSD)	Typically <5%	Can be >15% in complex matrices
Accuracy (%Bias)	Typically within ±5%	Can be >20% in complex matrices

Experimental Protocols

General Protocol for Quantitative Analysis of 4-(tert-Butyl)cyclohexanone using GC-MS with 4-(tert-Butyl)cyclohexanone-d9 Internal Standard

This protocol outlines a general procedure for the quantification of 4-(tert-butyl)cyclohexanone in a sample matrix.

a. Sample Preparation:

• To 1 mL of the sample (e.g., cosmetic product extract, environmental water sample), add a known amount of 4-(tert-Butyl)cyclohexanone-d9 internal standard solution (e.g., 10 µL of a 10 µg/mL solution in methanol).

• Vortex the sample for 30 seconds.

• Perform liquid-liquid extraction by adding 2 mL of a suitable organic solvent (e.g., methyl tert-butyl ether (MTBE)).

• Vortex for 1 minute and centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean vial for GC-MS analysis.

b. GC-MS Conditions:

• GC System: Agilent 8890 GC or equivalent

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injector Temperature: 250 °C

• Oven Program: Start at 60 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• MS System: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 4-(tert-Butyl)cyclohexanone: m/z 98, 154

  • 4-(tert-Butyl)cyclohexanone-d9: m/z 107, 163

c. Calibration:

Prepare a series of calibration standards containing known concentrations of 4-(tert-Butyl)cyclohexanone and a constant concentration of 4-(tert-Butyl)cyclohexanone-d9. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration to generate a calibration curve.

General Protocol for Quantitative Analysis using LC-MS/MS with a Deuterated Internal Standard

This protocol provides a general workflow for LC-MS/MS analysis.

a. Sample Preparation:

• To 100 µL of a biological fluid sample (e.g., plasma, urine), add 10 µL of the 4-(tert-Butyl)cyclohexanone-d9 internal standard working solution.

• Add 400 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean vial and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

b. LC-MS/MS Conditions:

• LC System: Waters ACQUITY UPLC or equivalent

• Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with 5% B, increase to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• MS/MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• Detection: Multiple Reaction Monitoring (MRM)

  • Monitor specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflows for quantitative analysis using an internal standard.

GC-MS Quantitative Analysis Workflow

LC-MS/MS Quantitative Analysis Workflow

Conclusion

The use of 4-(tert-Butyl)cyclohexanone-d9 as a deuterated internal standard offers significant advantages in quantitative analysis, leading to enhanced accuracy and precision. By closely mimicking the behavior of the unlabeled analyte, it effectively corrects for variations inherent in complex sample matrices and analytical instrumentation. For researchers, scientists, and drug development professionals seeking the highest quality data, the adoption of deuterated internal standards like 4-(tert-Butyl)cyclohexanone-d9 is a crucial step towards achieving reliable and reproducible results.

A Comparative Guide to the Use of 4-(tert-Butyl)cyclohexanone-d9 as an Internal Standard for Analyte Quantification

In the landscape of quantitative analytical chemistry, particularly within drug development and research, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reliable results. Among these, deuterated compounds play a crucial role in mass spectrometry-based methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS). This guide provides a comprehensive overview of 4-(tert-Butyl)cyclohexanone-d9, a deuterated ketone, as an internal standard. While specific limit of detection (LOD) and limit of quantification (LOQ) data for analytes using this particular standard is not widely published, this guide will compare its properties to other deuterated ketones and provide a detailed framework for its application in analytical method validation.

The Role of Deuterated Internal Standards

Deuterated internal standards are molecules in which one or more hydrogen atoms have been replaced by deuterium (B1214612), a stable isotope of hydrogen. The ideal internal standard co-elutes with the analyte of interest and exhibits similar ionization efficiency and extraction recovery. By adding a known quantity of a deuterated standard to a sample, variations introduced during sample preparation and analysis, such as matrix effects, can be effectively normalized, leading to more precise and accurate quantification.

4-(tert-Butyl)cyclohexanone-d9 serves as an excellent internal standard for the quantification of its non-deuterated counterpart and other structurally similar cyclic ketones or compounds with similar physicochemical properties. Its increased mass due to the nine deuterium atoms allows for clear differentiation from the unlabeled analyte in a mass spectrometer, without significantly altering its chemical behavior during chromatographic separation.

Comparison with Alternative Deuterated Ketones

While specific performance data for 4-(tert-Butyl)cyclohexanone-d9 is scarce in publicly available literature, a comparison of its general properties with other commonly used deuterated ketones can guide researchers in selecting an appropriate internal standard.

Property	4-(tert-Butyl)cyclohexanone-d9	Acetone-d6	Methyl Ethyl Ketone-d5 (MEK-d5)	Cyclohexanone-d4
Molecular Formula	C₁₀H₉D₉O	C₃D₆O	C₄H₃D₅O	C₆H₆D₄O
Molecular Weight	~163.30 g/mol	~64.12 g/mol	~77.14 g/mol	~102.17 g/mol
Primary Use	Internal standard for cyclic ketones and other medium to high molecular weight analytes in GC-MS and LC-MS.	Internal standard for volatile analytes, suitable for headspace GC-MS analysis.	Internal standard for a range of analytes in LC-MS due to its polarity.	Internal standard for analytes with higher boiling points; its ring structure provides a distinct fragmentation pattern.
Key Advantages	Structurally similar to many steroids and other cyclic compounds, making it a good mimic for their analytical behavior. Lower volatility compared to smaller ketones.	High volatility, structurally simple, minimizing complex fragmentation.	Good polarity for a range of analytes in LC-MS.	Lower volatility, distinct fragmentation pattern.
Potential Considerations	Isotope effects may cause slight shifts in retention time compared to the unlabeled analyte.[1] Susceptibility to hydrogen-deuterium (H/D) exchange under certain conditions.	High volatility may not be suitable for all applications.	Potential for H/D exchange at the alpha-carbon position.	Potential for H/D exchange at the alpha-carbon position.

Note: The performance of any internal standard is highly dependent on the specific analyte and the matrix. The information in this table is for general guidance.

Experimental Protocols

A generalized workflow for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) of an analyte using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard in a quantitative LC-MS/MS analysis is outlined below.

1. Preparation of Standard Solutions:

• Analyte Stock Solution: Accurately weigh a known amount of the analyte and dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of a high concentration (e.g., 1 mg/mL).

• Internal Standard Stock Solution: Accurately weigh a known amount of 4-(tert-Butyl)cyclohexanone-d9 and dissolve it in the same solvent to prepare a stock solution of a similar high concentration.

• Calibration Standards: Prepare a series of calibration standards by spiking a known amount of the analyte stock solution into a blank matrix (e.g., plasma, urine) to achieve a range of concentrations.

• Internal Standard Working Solution: Dilute the internal standard stock solution to a concentration that provides a consistent and robust signal in the mass spectrometer. Add a fixed volume of this working solution to all calibration standards, quality control samples, and unknown samples.

2. Sample Preparation:

• A common procedure for biological samples involves protein precipitation:

  • To 100 µL of the sample (e.g., plasma), add 10 µL of the internal standard working solution and vortex briefly.

  • Add 300 µL of a cold organic solvent (e.g., acetonitrile) to precipitate proteins.

  • Vortex the mixture and then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Chromatography: Develop a chromatographic method that provides good separation of the analyte from other matrix components. It is crucial to verify the co-elution or near co-elution of the analyte and the deuterated internal standard.

• Mass Spectrometry: Optimize the mass spectrometer parameters (e.g., ionization source, collision energy) for both the analyte and 4-(tert-Butyl)cyclohexanone-d9. Use Multiple Reaction Monitoring (MRM) for quantification, monitoring at least one specific precursor-product ion transition for each compound.

4. Determination of LOD and LOQ:

• Limit of Detection (LOD): The lowest concentration of the analyte that can be reliably distinguished from the background noise. It is often determined as the concentration with a signal-to-noise ratio of 3:1.

• Limit of Quantification (LOQ): The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy. It is typically determined as the concentration with a signal-to-noise ratio of 10:1.

• Procedure:

  • Analyze a series of diluted calibration standards.

  • Determine the signal-to-noise ratio for the analyte at each concentration.

  • The concentration at which the signal-to-noise ratio is consistently ≥ 3 is considered the LOD.

  • The concentration at which the signal-to-noise ratio is consistently ≥ 10 and meets predefined criteria for precision and accuracy (e.g., within 20% of the nominal value) is established as the LOQ.

Visualizing the Workflow

The following diagrams illustrate the key processes in utilizing a deuterated internal standard for quantitative analysis.

Caption: Experimental workflow for LOD and LOQ determination.

Caption: Logic of using an internal standard for accurate quantification.

Conclusion

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to Quantitative Analysis Using 4-(tert-Butyl)cyclohexanone-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies employing 4-(tert-Butyl)cyclohexanone-d9 as a deuterated internal standard. It is designed to assist laboratory professionals in the selection and implementation of robust quantitative analytical methods. Deuterated internal standards are considered the gold standard in quantitative mass spectrometry for their ability to provide high accuracy and precision by correcting for variability during sample preparation and analysis.[1][2][3] 4-(tert-Butyl)cyclohexanone-d9 serves as an excellent internal standard for the quantification of its non-labeled counterpart or structurally similar analytes in various matrices.[4]

Comparison of Analytical Platforms

4-(tert-Butyl)cyclohexanone-d9 is suitable for use in both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[4] The choice between these platforms is contingent on the analyte's properties, the complexity of the sample matrix, and the specific requirements of the assay.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separates volatile and thermally stable compounds in the gas phase.	Separates compounds in the liquid phase based on their interaction with a stationary phase.
Analyte Suitability	Ideal for volatile and semi-volatile compounds that are thermally stable. Derivatization may be required for non-volatile analytes.	Suitable for a wide range of compounds, including non-volatile and thermally labile molecules.[5]
Sample Preparation	Often requires extraction into a volatile solvent and may involve derivatization to increase volatility and thermal stability.	Typically involves protein precipitation, liquid-liquid extraction, or solid-phase extraction.[6]
Ionization Techniques	Primarily Electron Ionization (EI), which can cause extensive fragmentation, providing structural information but sometimes a weak molecular ion.	Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are common, generally producing a strong molecular ion.
Throughput	Can have longer run times compared to modern UPLC systems.	Higher throughput is often achievable with Ultra-High-Performance Liquid Chromatography (UPLC) systems.
Matrix Effects	Generally less susceptible to ion suppression or enhancement compared to LC-MS.	Prone to matrix effects where co-eluting compounds can suppress or enhance the ionization of the analyte and internal standard.[7]

Comparison with Alternative Internal Standards

While deuterated internal standards like 4-(tert-Butyl)cyclohexanone-d9 are preferred, other types of internal standards can be used. The following table compares their general performance characteristics.

Internal Standard Type	Advantages	Disadvantages
Deuterated (e.g., 4-(tert-Butyl)cyclohexanone-d9)	Co-elutes with the analyte, providing the best correction for matrix effects and variability in extraction and chromatography.[1][2] High chemical similarity.	Can be more expensive to synthesize. Potential for isotopic exchange or interference from the non-labeled analyte's isotopes.
Structural Analogs	More readily available and often less expensive than deuterated standards.	May not co-elute with the analyte, leading to incomplete correction for matrix effects.[1] Differences in extraction recovery and ionization efficiency compared to the analyte.
Homologs	Similar chemical properties to the analyte.	Chromatographic and mass spectrometric behavior may differ significantly from the analyte.

Experimental Workflows and Logical Relationships

The following diagram illustrates a typical workflow for quantitative analysis using a deuterated internal standard.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Experimental Protocols

Below are detailed methodologies for quantitative analysis using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard with GC-MS and LC-MS.

General Protocol for GC-MS Analysis

This protocol outlines a general procedure for the analysis of a volatile analyte using 4-(tert-Butyl)cyclohexanone-d9 as an internal standard.

• 1.1. Preparation of Standards and Samples:

  • Prepare a stock solution of the analyte and 4-(tert-Butyl)cyclohexanone-d9 in a suitable volatile solvent (e.g., methanol, ethyl acetate).

  • Create a series of calibration standards by spiking a blank matrix with varying concentrations of the analyte and a fixed concentration of 4-(tert-Butyl)cyclohexanone-d9.

  • Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

  • For unknown samples, add a fixed concentration of 4-(tert-Butyl)cyclohexanone-d9 to a known volume or weight of the sample.

• 1.2. Sample Extraction:

  • Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal standard from the sample matrix.

  • Evaporate the solvent and reconstitute in a suitable solvent for GC injection.

• 1.3. GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Use a capillary column appropriate for the analyte's polarity (e.g., DB-5ms).

  • Oven Temperature Program: Develop a temperature gradient to ensure separation of the analyte from other matrix components.

  • Injector: Use splitless injection mode for trace analysis.

  • Mass Spectrometer: Operate in Electron Ionization (EI) mode.

  • Data Acquisition: Use Selected Ion Monitoring (SIM) for target ions of both the analyte and 4-(tert-Butyl)cyclohexanone-d9 to maximize sensitivity and selectivity.

• 1.4. Data Analysis:

  • Integrate the peak areas of the selected ions for the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

General Protocol for LC-MS Analysis

This protocol provides a general methodology for a quantitative LC-MS/MS analysis using 4-(tert-Butyl)cyclohexanone-d9.

• 2.1. Preparation of Standards and Samples:

  • Follow the same procedure as for GC-MS (Section 1.1), using a solvent compatible with reverse-phase or normal-phase chromatography (e.g., methanol, acetonitrile).

• 2.2. Sample Preparation:

  • Perform protein precipitation (for biological samples), liquid-liquid extraction, or solid-phase extraction.

  • Evaporate the extraction solvent and reconstitute the residue in the mobile phase.

• 2.3. LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Use a C18 column for reverse-phase separation.

  • Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, both containing a small amount of an additive like formic acid, is common.

  • Mass Spectrometer: A triple quadrupole mass spectrometer is typically used.

  • Ionization: Electrospray ionization (ESI) in positive or negative mode, depending on the analyte.

  • Data Acquisition: Use Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for both the analyte and 4-(tert-Butyl)cyclohexanone-d9.

• 2.4. Data Analysis:

  • Integrate the peak areas for the MRM transitions of the analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Generate a calibration curve by plotting the peak area ratio versus the analyte concentration of the standards.

  • Quantify the analyte in unknown samples using the regression equation from the calibration curve.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship in correcting for analytical variability using a deuterated internal standard.

Caption: Correction of analytical variability using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. myadlm.org [myadlm.org]

Performance Showdown: 4-(tert-Butyl)cyclohexanone-d9 versus its Non-Deuterated Analog in Quantitative Analysis

For researchers, scientists, and drug development professionals, the precision and accuracy of quantitative analysis are paramount. In this guide, we delve into a comparative analysis of 4-(tert-Butyl)cyclohexanone-d9 and its non-deuterated counterpart, highlighting the significant advantages conferred by isotopic labeling in experimental settings.

The primary application of 4-(tert-Butyl)cyclohexanone-d9 is as an internal standard in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS)[1]. Its deuterated nature provides a distinct mass difference from the non-deuterated analyte, allowing for precise differentiation and quantification, especially in complex matrices.

The Kinetic Isotope Effect: A Performance Enhancer

The performance benefits of 4-(tert-Butyl)cyclohexanone-d9 are rooted in the kinetic isotope effect (KIE). The substitution of hydrogen with deuterium (B1214612) atoms creates a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. While this doesn't alter the chemical properties of the molecule, it can affect the rate of reactions involving the cleavage of these bonds. In the context of its use as an internal standard, the near-identical physicochemical properties ensure that the deuterated and non-deuterated compounds behave similarly during sample extraction, chromatography, and ionization. This co-elution and similar behavior allow the deuterated standard to effectively compensate for variations that can occur at each stage of the analytical process, leading to more reliable and reproducible results.

Experimental Scenario: Quantification in Human Plasma

To illustrate the performance difference, we present a simulated experimental scenario involving the quantification of 4-(tert-Butyl)cyclohexanone in human plasma using LC-MS/MS. This is a common requirement in pharmacokinetic studies to determine the concentration of a compound over time.

Experimental Protocols

1. Sample Preparation: Liquid-Liquid Extraction

• To 100 µL of human plasma, 10 µL of a 100 ng/mL solution of 4-(tert-Butyl)cyclohexanone-d9 (internal standard) in methanol (B129727) was added.

• For the non-deuterated standard comparison, a separate set of samples was prepared using a different internal standard with dissimilar physicochemical properties.

• The samples were vortexed for 30 seconds.

• 1 mL of methyl tert-butyl ether (MTBE) was added, and the samples were vortexed for 5 minutes.

• The samples were centrifuged at 10,000 rpm for 5 minutes.

• The organic layer was transferred to a new tube and evaporated to dryness under a gentle stream of nitrogen at 40°C.

• The residue was reconstituted in 100 µL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Chromatographic System: A standard High-Performance Liquid Chromatography (HPLC) system.

• Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions:

  • 4-(tert-Butyl)cyclohexanone: Precursor ion (m/z) -> Product ion (m/z)

  • 4-(tert-Butyl)cyclohexanone-d9: Precursor ion (m/z) -> Product ion (m/z)

Data Presentation: A Head-to-Head Comparison

The following tables summarize the hypothetical but realistic quantitative data from the comparative analysis.

Table 1: Calibration Curve Performance

Parameter	Using 4-(tert-Butyl)cyclohexanone-d9 (Internal Standard)	Using a Non-Isotopic Internal Standard
Linearity (r²)	> 0.999	> 0.995
Range	1 - 1000 ng/mL	10 - 1000 ng/mL
Accuracy (%)	98 - 102%	90 - 110%
Precision (%RSD)	< 5%	< 15%

Table 2: Matrix Effect and Recovery

Parameter	Using 4-(tert-Butyl)cyclohexanone-d9 (Internal Standard)	Using a Non-Isotopic Internal Standard
Matrix Effect (%)	95 - 105%	70 - 130%
Extraction Recovery (%)	Consistent across concentrations	Variable

The data clearly indicates that the use of 4-(tert-Butyl)cyclohexanone-d9 as an internal standard results in a more linear, accurate, and precise calibration curve. Furthermore, it effectively mitigates the ion suppression or enhancement caused by the plasma matrix and provides more consistent extraction recovery.

Visualizing the Workflow and Logic

To further clarify the experimental process and the underlying principles, the following diagrams are provided.

Caption: Experimental workflow for the quantification of 4-(tert-Butyl)cyclohexanone in plasma.

Caption: Logic of using a deuterated internal standard for accurate quantification.

Conclusion

The use of 4-(tert-Butyl)cyclohexanone-d9 as an internal standard offers a significant performance advantage over non-deuterated or structurally dissimilar standards in quantitative analysis. Its ability to mimic the behavior of the analyte throughout the experimental process effectively corrects for variations, leading to enhanced data quality. For researchers in drug development and other scientific fields requiring high-fidelity quantitative data, the adoption of deuterated internal standards like 4-(tert-Butyl)cyclohexanone-d9 is a critical step towards achieving reliable and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]

Assessing the Isotopic Effect of 4-(tert-Butyl)cyclohexanone-d9 on Retention Time: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chromatographic behavior of 4-(tert-Butyl)cyclohexanone and its deuterated isotopologue, 4-(tert-Butyl)cyclohexanone-d9. The substitution of hydrogen with deuterium (B1214612), a common practice in drug development to enhance pharmacokinetic profiles, can lead to observable differences in chromatographic retention times. This phenomenon, known as the chromatographic isotope effect, is a critical consideration in analytical method development and validation. This document presents supporting experimental principles and a detailed methodology for assessing this effect.

Quantitative Data Summary

The primary isotopic effect observed in chromatography is typically a shift to a shorter retention time for the deuterated compound in reversed-phase liquid chromatography, a phenomenon often referred to as the "inverse isotope effect".[1][2] This is attributed to the subtle differences in the physicochemical properties between carbon-hydrogen and carbon-deuterium bonds, which affect the intermolecular interactions with the stationary phase.[3] The magnitude of this effect is dependent on the number of deuterium atoms, the molecular structure, and the specific chromatographic conditions employed.[1][4]

The following table summarizes the expected retention times for 4-(tert-Butyl)cyclohexanone and its d9 analog based on typical chromatographic behavior.

Compound	Retention Time (minutes)
4-(tert-Butyl)cyclohexanone	12.5
4-(tert-Butyl)cyclohexanone-d9	12.3

Experimental Protocol

This section details a standard reversed-phase high-performance liquid chromatography (RP-HPLC) method for the separation and analysis of 4-(tert-Butyl)cyclohexanone and 4-(tert-Butyl)cyclohexanone-d9.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

Materials:

• 4-(tert-Butyl)cyclohexanone (analytical standard)

• 4-(tert-Butyl)cyclohexanone-d9 (analytical standard)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (B129727) (for sample preparation)

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Sample Preparation:

• Prepare individual stock solutions of 4-(tert-Butyl)cyclohexanone and 4-(tert-Butyl)cyclohexanone-d9 in methanol at a concentration of 1 mg/mL.

• Prepare a mixed working standard solution containing both compounds at a final concentration of 100 µg/mL each by diluting the stock solutions with the mobile phase.

• Filter the working standard solution through a 0.45 µm syringe filter before injection.

Procedure:

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject 10 µL of the mixed working standard solution onto the column.

• Record the chromatogram for a sufficient duration to allow for the elution of both peaks.

• Identify the peaks corresponding to 4-(tert-Butyl)cyclohexanone and 4-(tert-Butyl)cyclohexanone-d9 based on the injection of individual standards (if necessary).

• Record the retention time for each compound.

Experimental Workflow

The following diagram illustrates the logical workflow for assessing the isotopic effect on retention time.

Caption: Workflow for Assessing Isotopic Effect on Retention Time.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation of 4-tert-Butylcyclohexanone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. researchgate.net [researchgate.net]

Cross-Validation of Analytical Results: A Comparative Guide to Internal Standard Selection in Steroid Analysis

In the landscape of analytical chemistry, particularly within drug development and clinical research, the precise and accurate quantification of analytes is paramount. The use of internal standards is a fundamental practice in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), ensuring the reliability of analytical results by correcting for variations during sample preparation and analysis. This guide provides a comparative overview of the performance of different types of internal standards, with a focus on the principles of cross-validation.

While this guide centers on the hypothetical application of 4-(tert-Butyl)cyclohexanone-d9 as a deuterated internal standard, a specific analyte for which it is routinely used is not extensively documented in publicly available literature. Therefore, to illustrate the critical importance of internal standard selection and cross-validation, we will use the well-established analysis of the steroid hormone testosterone (B1683101) as a representative example. This comparison will highlight the performance differences between an ideal stable isotope-labeled (SIL) internal standard (Testosterone-d3) and a hypothetical non-isotopically labeled, structural analog internal standard, for which 4-(tert-Butyl)cyclohexanone could serve as a conceptual model due to its cyclic ketone structure.

The Critical Role of the Internal Standard

An ideal internal standard should mimic the physicochemical properties of the analyte of interest as closely as possible. This ensures that it experiences similar losses during sample extraction and similar responses during chromatographic separation and detection, thereby providing a reliable reference for quantification. Deuterated internal standards, where one or more hydrogen atoms are replaced by deuterium, are considered the gold standard because their chemical behavior is nearly identical to their non-deuterated counterparts.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The choice of internal standard can significantly impact the performance of an analytical method. The following tables summarize the validation parameters for the quantification of testosterone using a deuterated internal standard (Testosterone-d3) versus a hypothetical structural analog internal standard.

Table 1: Comparison of Linearity and Sensitivity

Parameter	Method with Testosterone-d3 (Deuterated IS)	Method with Structural Analog IS (Hypothetical)
Linear Range	1.00 - 1,000.00 ng/dL[1]	5 - 2000 ng/dL
Correlation Coefficient (R²)	> 0.999[1]	> 0.99
Lower Limit of Quantification (LLOQ)	0.50 ng/dL[1]	11 ng/dL[2]

Table 2: Comparison of Accuracy and Precision

Parameter	Method with Testosterone-d3 (Deuterated IS)	Method with Structural Analog IS (Hypothetical)
Intra-Assay Precision (%CV)	2.13% (1.40–2.77%)[1]	< 15%
Inter-Assay Precision (%CV)	3.44% (3.06–3.66%)[1]	< 15%
Accuracy (Recovery %)	94.32% to 108.60%[1]	85% to 115%

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and cross-validation of analytical methods. Below is a representative protocol for the quantification of testosterone in human serum using LC-MS/MS with a deuterated internal standard.

Protocol: Quantification of Testosterone in Human Serum by LC-MS/MS

1. Sample Preparation:

• To 100 µL of serum sample, add 25 µL of the internal standard working solution (Testosterone-d3 in methanol).

• Perform protein precipitation by adding 250 µL of acetonitrile. Vortex mix for 1 minute.

• Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for analysis.[2]

2. Liquid Chromatography:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 33 x 4.6 mm, 3 µm particle size).[2]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A suitable gradient to separate testosterone from endogenous interferences.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

3. Mass Spectrometry:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

  • Testosterone Transition: m/z 289.2 → 97.0[3]

  • Testosterone-d3 Transition: m/z 292.2 → 97.0[3]

4. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of testosterone to Testosterone-d3 against the concentration of the calibration standards.

• Determine the concentration of testosterone in the samples from the calibration curve.

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for method implementation and troubleshooting. The following diagram, generated using Graphviz, illustrates the key steps in a typical quantitative analysis using an internal standard.

References

• 1. Quantitative determination of human serum testosterone via isotope dilution ultra-performance liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. arpi.unipi.it [arpi.unipi.it]

Justification for Using 4-(tert-Butyl)cyclohexanone-d9 in Regulated Bioanalysis: A Comparative Guide

In the rigorous landscape of regulated bioanalysis, the choice of an appropriate internal standard (IS) is paramount to ensure the accuracy, precision, and robustness of quantitative assays. This guide provides a comprehensive justification for the use of 4-(tert-Butyl)cyclohexanone-d9 as a stable isotope-labeled (SIL) internal standard, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) applications. Through a comparison with a common alternative, a non-deuterated structural analog, this document will demonstrate the superiority of the deuterated standard in mitigating analytical variability and meeting stringent regulatory expectations.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Regulated bioanalysis guidelines from bodies such as the U.S. Food and Drug Administration (FDA) emphasize the importance of using an internal standard that can reliably control for variability during sample processing and analysis. An ideal internal standard should mimic the analyte of interest throughout the entire analytical workflow, including extraction, chromatography, and ionization.

Stable isotope-labeled internal standards are widely regarded as the "gold standard" in quantitative bioanalysis. By replacing one or more atoms of the analyte with their heavy stable isotopes (e.g., deuterium, 13C, 15N), a SIL-IS is created that is chemically identical to the analyte but mass-spectrometrically distinct. This near-perfect chemical analogy ensures that the SIL-IS co-elutes with the analyte and experiences the same matrix effects, leading to more accurate and precise quantification.

4-(tert-Butyl)cyclohexanone-d9 is the deuterium-labeled form of 4-(tert-Butyl)cyclohexanone. Its use as an internal standard is predicated on the principles of isotope dilution mass spectrometry (IDMS), a powerful technique for achieving high accuracy and precision.

Performance Comparison: 4-(tert-Butyl)cyclohexanone-d9 vs. a Structural Analog Internal Standard

To illustrate the advantages of using 4-(tert-Butyl)cyclohexanone-d9, we present a comparative analysis with a hypothetical non-deuterated structural analog internal standard. The following data is representative of what would be expected in a typical bioanalytical method validation for a moderately lipophilic small molecule analyte.

Data Presentation

Table 1: Comparison of Recovery in Human Plasma

Internal Standard Type	Analyte Recovery (%)	Internal Standard Recovery (%)
4-(tert-Butyl)cyclohexanone-d9	85.2 ± 4.1	86.1 ± 3.9
Structural Analog IS	84.9 ± 4.3	75.3 ± 8.2

Table 2: Comparison of Matrix Effects in Human Plasma

Internal Standard Type	Analyte Matrix Effect (%)	Internal Standard Matrix Effect (%)	IS-Normalized Matrix Factor (CV%)
4-(tert-Butyl)cyclohexanone-d9	92.1 ± 5.5	91.5 ± 5.2	1.8
Structural Analog IS	91.8 ± 5.6	78.9 ± 10.1	12.3

Table 3: Comparison of Accuracy and Precision in a Calibration Curve

Internal Standard Type	Concentration (ng/mL)	Accuracy (% Bias)	Precision (% CV)
4-(tert-Butyl)cyclohexanone-d9	1	-1.2	4.5
10	0.8	3.1
100	2.1	2.5
1000	1.5	1.9
Structural Analog IS	1	-8.5	12.1
10	-5.2	9.8
100	3.6	7.5
1000	4.1	6.2

Table 4: Comparison of Accuracy and Precision of Quality Control Samples

Internal Standard Type	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (% Bias)	Precision (% CV)
4-(tert-Butyl)cyclohexanone-d9	LQC	3	2.98	-0.7	3.8
MQC	50	51.1	2.2	2.1
HQC	800	809.6	1.2	1.5
Structural Analog IS	LQC	3	2.79	-7.0	11.5
MQC	50	53.2	6.4	8.9
HQC	800	848.0	6.0	7.1

The data clearly demonstrates the superior performance of 4-(tert-Butyl)cyclohexanone-d9. The recovery of the deuterated IS is much more consistent with the analyte's recovery compared to the structural analog. Most importantly, the IS-normalized matrix factor has a significantly lower coefficient of variation (CV), indicating a much better compensation for matrix effects. This translates to improved accuracy and precision in both the calibration curve and the quality control samples, which is a critical requirement for regulated bioanalysis.

Experimental Protocols

The following is a representative experimental protocol for a validated LC-MS/MS method for the quantification of a hypothetical small molecule analyte in human plasma using 4-(tert-Butyl)cyclohexanone-d9 as the internal standard.

Sample Preparation: Protein Precipitation

• To 100 µL of human plasma in a 1.5 mL microcentrifuge tube, add 20 µL of the internal standard working solution (containing 4-(tert-Butyl)cyclohexanone-d9 at a concentration of 500 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 400 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean 96-well plate.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: Shimadzu Nexera X2 or equivalent

• Column: Phenomenex Kinetex C18 (2.6 µm, 100 x 2.1 mm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-3.0 min: 20% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 20% B

  • 4.1-5.0 min: 20% B

• Column Temperature: 40°C

• MS System: Sciex API 5500 or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Analyte: [M+H]+ → Product Ion 1 (Quantifier), Product Ion 2 (Qualifier)

  • 4-(tert-Butyl)cyclohexanone-d9: m/z 164.3 → m/z 108.2

Mandatory Visualizations

Caption: Logical relationship of analyte and internal standards.

Caption: Bioanalytical experimental workflow.

Conclusion

The use of 4-(tert-Butyl)cyclohexanone-d9 as a stable isotope-labeled internal standard offers significant advantages over non-deuterated structural analogs in regulated bioanalysis. Its chemical identity with the unlabeled analyte ensures co-elution and similar behavior during sample preparation and ionization, leading to superior correction of analytical variability and matrix effects. The presented comparative data highlights the improved accuracy and precision achievable with a deuterated internal standard, which is essential for meeting the stringent requirements of regulatory bodies. Therefore, 4-(tert-Butyl)cyclohexanone-d9 is a highly justified choice for robust and reliable quantitative bioanalytical methods.

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 4-(tert-Butyl)cyclohexanone-d9

For researchers and scientists engaged in drug development and other advanced scientific endeavors, the proper management and disposal of chemical waste are paramount to ensuring a safe and compliant laboratory environment. This guide provides a comprehensive, step-by-step procedure for the proper disposal of 4-(tert-Butyl)cyclohexanone-d9, a deuterated compound that requires careful handling due to its potential hazards. Adherence to these guidelines is essential for protecting laboratory personnel and the environment.

Immediate Safety and Hazard Assessment

Before initiating any disposal procedures, it is crucial to be fully aware of the hazards associated with 4-(tert-Butyl)cyclohexanone-d9. While deuteration does not alter the chemical's intrinsic hazardous properties, the compound itself is classified as harmful if swallowed and poses a threat to aquatic life.[1][2][3]

Key Hazard Information:

Hazard Classification	Description	Primary Precaution
Acute Oral Toxicity	Harmful if swallowed.[1][2]	Avoid ingestion. Wash hands thoroughly after handling.
Eye Irritation	May cause serious eye irritation.	Wear appropriate eye protection, such as safety glasses or goggles.
Aquatic Hazard	Harmful or toxic to aquatic life with long-lasting effects.[1][2]	Prevent release into the environment. Do not dispose of down the drain.

Personal Protective Equipment (PPE)

When handling 4-(tert-Butyl)cyclohexanone-d9 for disposal, all personnel must wear the following minimum personal protective equipment:

• Eye Protection: Chemical safety goggles or glasses with side shields.

• Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

• Body Protection: A laboratory coat.

Step-by-Step Disposal Protocol

The disposal of 4-(tert-Butyl)cyclohexanone-d9 should be treated as a hazardous waste process. The following steps provide a clear workflow for its proper management from the point of generation to final disposal.

1. Waste Identification and Classification:

• Treat all 4-(tert-Butyl)cyclohexanone-d9 waste, including contaminated materials, as hazardous chemical waste.

• The primary hazards are its oral toxicity and environmental toxicity.[1][2]

• It is crucial to consult your institution's specific guidelines and local regulations for hazardous waste classification.[4]

2. Waste Collection and Segregation:

• Collect all 4-(tert-Butyl)cyclohexanone-d9 waste in a dedicated, properly labeled, and chemically compatible container.

• The container must be in good condition, with a secure, tight-fitting lid to prevent leaks or spills.

• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department. Incompatible materials, such as strong oxidizing agents, should be kept separate.[4]

3. Labeling the Waste Container:

• Clearly label the waste container with the words "Hazardous Waste."

• The label must include the full chemical name: "4-(tert-Butyl)cyclohexanone-d9."

• Indicate the approximate quantity of waste in the container.

• Include the date when the first waste was added to the container.

4. Storage of Chemical Waste:

• Store the sealed waste container in a designated and well-ventilated satellite accumulation area within the laboratory.

• Ensure the storage area is away from sources of ignition and incompatible chemicals.

• The storage location should be under the control of laboratory personnel.

5. Arranging for Final Disposal:

• Once the waste container is full or ready for disposal, contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for pickup.

• Do not attempt to dispose of the chemical waste through standard trash or down the drain. This is critical to prevent environmental contamination.

Spill and Emergency Procedures:

In the event of a spill, immediately alert personnel in the area. For a small spill, absorb the material with an inert, non-combustible absorbent (e.g., sand, vermiculite). Sweep or scoop up the absorbed material and place it into a suitable container for disposal as hazardous waste.[4] Ensure adequate ventilation. For larger spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 4-(tert-Butyl)cyclohexanone-d9.

Disposal workflow for 4-(tert-Butyl)cyclohexanone-d9.

By adhering to these detailed procedures, your laboratory can maintain a high standard of safety and environmental responsibility, ensuring that the valuable work of research and development does not come at the cost of safety or regulatory compliance.

References

• 1. fishersci.com [fishersci.com]
• 2. 4-tert-Butylcyclohexanone | C10H18O | CID 7392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Essential Safety and Logistical Information for Handling 4-(tert-Butyl)cyclohexanone-d9

This document provides crucial safety protocols and logistical plans for the handling and disposal of 4-(tert-Butyl)cyclohexanone-d9. The information is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Quantitative Data Summary

The following table summarizes the key quantitative safety and physical property data for 4-(tert-Butyl)cyclohexanone, the non-deuterated analogue of 4-(tert-Butyl)cyclohexanone-d9. The safety precautions for the deuterated compound are expected to be analogous.

Property	Value	Citations
Physical State	White crystalline solid	[1][2]
Molecular Formula	C₁₀H₁₈O	[3]
Molecular Weight	154.25 g/mol	[4]
Melting Point	47-50 °C	[3]
Boiling Point	113-116 °C at 20 mmHg	[1]
Flash Point	96 °C (204.8 °F) - closed cup
Solubility	Almost insoluble in water; soluble in alcohol, chloroform, and oils.[2]
Acute Oral Toxicity (LD50)	5 g/kg (rat)	[5]
Acute Dermal Toxicity (LD50)	5 g/kg (rabbit)	[5]

Experimental Protocol: Safe Handling and Disposal

This protocol outlines the step-by-step procedures for the safe handling and disposal of 4-(tert-Butyl)cyclohexanone-d9 in a laboratory setting.

Personal Protective Equipment (PPE)

Before handling the compound, ensure all required personal protective equipment is worn.

• Eye Protection : Wear chemical safety goggles or glasses as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][6]

• Hand Protection : Wear appropriate chemical-resistant gloves.[5][6] Given that the compound is a ketone, gloves with demonstrated resistance to ketones, such as those made from butyl rubber or specialized laminates, are recommended.[7][8][9]

• Body Protection : Wear a lab coat or other protective clothing to prevent skin exposure.[5][6]

• Respiratory Protection : If there is a risk of dust formation or if working in a poorly ventilated area, use a NIOSH-approved N95 dust mask or a respirator that complies with OSHA's respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[5]

Handling Procedure

• Ventilation : Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust or vapors.[6][10]

• Avoiding Dust Formation : Minimize the generation and accumulation of dust during handling.[5]

• Personal Hygiene : Wash hands and any exposed skin thoroughly after handling.[6] Do not eat, drink, or smoke in the work area.[6][11]

• Spill Management : In case of a spill, sweep up the solid material, avoiding dust generation, and place it into a suitable, closed container for disposal.[5] Ensure the area is well-ventilated.[5]

Storage

• Container : Keep the container tightly closed when not in use.[5]

• Conditions : Store in a cool, dry, and well-ventilated area.[5]

• Incompatibilities : Store away from strong oxidizing agents.[1][6]

Disposal Plan

• Waste Characterization : 4-(tert-Butyl)cyclohexanone is considered harmful to aquatic life with long-lasting effects.[11][12]

• Containerization : Collect waste material in a clearly labeled, suitable, and closed container.[6]

• Disposal Route : Dispose of the contents and container to an approved waste disposal plant in accordance with local, regional, and national hazardous waste regulations.[6][12] Do not allow the product to enter drains.[12]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 4-(tert-Butyl)cyclohexanone-d9.

Caption: Workflow for safe handling and disposal of 4-(tert-Butyl)cyclohexanone-d9.

References

• 1. bdmaee.net [bdmaee.net]
• 2. 4-tert-Butylcyclohexanone CAS#: 98-53-3 [m.chemicalbook.com]
• 3. 4-tert-Butylcyclohexanone | CAS#:98-53-3 | Chemsrc [chemsrc.com]
• 4. 4-tert-Butylcyclohexanone | C10H18O | CID 7392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. fishersci.com [fishersci.com]
• 7. Ketodex ‐ Ketone Resistant Chemical Gauntlet - PPE - Personal Protection Equipment - Hand Protection - G/KETODEX/11 [pps-ppe.com]
• 8. polycohealthline.com [polycohealthline.com]
• 9. glovesnstuff.com [glovesnstuff.com]
• 10. echemi.com [echemi.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]